1-Methoxy-3-pentylbenzene

• CAS: 20056-57-9

Core Science & Biosynthesis

1-Methoxy-3-pentylbenzene (3-Pentylanisole): Comprehensive Physicochemical Profiling and Synthetic Applications

Executive Summary

1-Methoxy-3-pentylbenzene, commonly referred to as 3-pentylanisole or m-pentylanisole, is a versatile aromatic ether utilized extensively as a synthetic intermediate in medicinal chemistry and natural product total synthesis. Characterized by its electron-donating methoxy group and lipophilic pentyl chain, this compound serves as a critical building block for developing GPR120 receptor agonists and elucidating the structures of marine ascidian secondary metabolites.

This technical guide provides an in-depth analysis of its physicochemical properties, spectroscopic characterization, and validated synthetic methodologies, designed for researchers and drug development professionals.

Chemical Identity and Physicochemical Properties

1-Methoxy-3-pentylbenzene (CAS No. 20056-57-9) consists of an anisole core substituted at the meta position with a linear five-carbon aliphatic chain[1]. This structural arrangement imparts specific physicochemical properties, balancing the polarizability of the ether linkage with the hydrophobicity of the alkyl tail.

Structural Characteristics

• Molecular Formula: C₁₂H₁₈O[1]

• Molecular Weight: 178.27 g/mol [1]

• IUPAC Name: 1-methoxy-3-pentylbenzene[1]

• Synonyms: 3-pentylanisole, m-pentylanisole[2]

Physicochemical Data Summary

The physical state of 1-methoxy-3-pentylbenzene is a colorless to pale yellow oil at standard temperature and pressure. Its properties are closely related to its demethylated derivative, 3-pentylphenol (CAS 20056-66-0)[3].

Property	Value / Description	Mechanistic Rationale
Physical State	Colorless oil[4]	The flexible pentyl chain disrupts crystal lattice formation, depressing the melting point below room temperature.
Boiling Point	> 240 °C (Estimated)	High molecular weight and van der Waals interactions from the alkyl chain result in a high boiling point, though lower than 3-pentylphenol (265.4 °C) due to the absence of intermolecular hydrogen bonding[3].
Density	~0.95 - 0.96 g/cm³	The aliphatic chain lowers the density relative to unsubstituted anisole (0.99 g/cm³), keeping it slightly less dense than water[3].
Solubility	Highly lipophilic	Insoluble in water; miscible with organic solvents (dichloromethane, hexanes, ethyl acetate, THF) due to the dominant hydrophobic pentyl chain.

Spectroscopic Characterization (NMR)

Accurate structural verification of 1-methoxy-3-pentylbenzene is primarily achieved through Nuclear Magnetic Resonance (NMR) spectroscopy. The ¹H-NMR spectrum clearly delineates the aromatic, methoxy, and aliphatic regions[4].

¹H-NMR (500 MHz, CDCl₃) Assignments:

• δ 7.17 (1H, t, J = 7.6 Hz): Aromatic proton at the 5-position (para to the pentyl group, meta to the methoxy group), split into a triplet by the two adjacent ortho protons[4].

• δ 6.75 (1H, br d, J = 7.6 Hz) & δ 6.70 (2H, m): The remaining three aromatic protons. The electron-donating resonance effect of the methoxy group shields the ortho and para protons, shifting them upfield relative to benzene[4].

• δ 3.76 (3H, s): The methoxy (-OCH₃) protons, appearing as a sharp singlet, highly deshielded by the adjacent electronegative oxygen[4].

• δ 2.56 (2H, t, J = 7.6 Hz): Benzylic methylene protons (-CH₂-Ar). Deshielded by the magnetic anisotropy of the aromatic ring[4].

• δ 1.59 (2H, m) & δ 1.30 (4H, m): The internal methylene protons of the pentyl chain[4].

• δ 0.87 (3H, t, J = 6.6 Hz): The terminal methyl protons (-CH₃) of the pentyl chain[4].

Synthetic Methodologies and Reactivity

Upstream Synthesis via Grignard Addition

1-Methoxy-3-pentylbenzene and its halogenated derivatives can be synthesized via the nucleophilic addition of pentylmagnesium chloride (a Grignard reagent) to substituted methoxybenzoates[5]. Pentylmagnesium chloride is typically prepared in anhydrous THF or diethyl ether and is highly effective for forming carbon-carbon bonds with carbonyl electrophiles[5].

Subsequent functional group manipulations, such as mesylation of the resulting alcohol and reduction (e.g., using NaBH₄ or H₂/Pd-C), yield the fully saturated pentyl chain of 3-pentylanisole[4].

Figure 1: General synthetic workflow from benzoate derivatives to 3-pentylanisole and subsequent demethylation.

Downstream Reactivity: Ether Cleavage (Demethylation)

A critical reaction of 1-methoxy-3-pentylbenzene is its demethylation to yield 3-pentylphenol. Because the aryl-alkyl ether bond is highly stable, specialized reagents are required:

• Boron Tribromide (BBr₃): A harsh but highly effective Lewis acid that coordinates to the ether oxygen, followed by bromide attack on the methyl group[6].

• Phenyltrimethylsilane and Iodine (PhMe₃Si / I₂): A milder alternative often used in natural product synthesis. This combination generates iodotrimethylsilane (in situ), which selectively cleaves the ether linkage without utilizing highly corrosive BBr₃ or requiring cryogenic temperatures[4].

Applications in Drug Discovery and Natural Products

Marine Secondary Metabolites

1-Methoxy-3-pentylbenzene is utilized as a synthetic standard and intermediate to confirm the structures of bioactive compounds isolated from marine organisms. For example, researchers isolating C11 pentylphenols from the Okinawan ascidian Diplosoma sp. utilized 3-pentylanisole to synthesize 3-pentylphenol, confirming the structural identity of natural antiproliferative agents that inhibit sea urchin egg division[4].

GPR120 Receptor Agonists (Metabolic Disease)

Derivatives of 1-methoxy-3-pentylbenzene (such as 2-fluoro-1-methoxy-3-pentylbenzene) are critical intermediates in the synthesis of GPR120 (FFAR4) receptor agonists[7]. GPR120 is a G-protein-coupled receptor highly expressed in the intestine and adipocytes[7].

Mechanism of Action: When activated by long-chain free fatty acids or synthetic agonists derived from pentylanisole scaffolds, GPR120 couples to the Gαq pathway, triggering intracellular Ca²⁺ release[7]. This stimulates the secretion of Glucagon-Like Peptide-1 (GLP-1) from enteroendocrine cells, making these compounds highly valuable targets for treating Type II diabetes and metabolic syndrome by improving glycemic control[7][8].

Figure 2: Pharmacological pathway of GPR120 agonists derived from pentylanisole intermediates.

Experimental Protocol: Mild Demethylation of 3-Pentylanisole

The following protocol details the conversion of 1-methoxy-3-pentylbenzene to 3-pentylphenol using the in situ generation of iodotrimethylsilane. This method is prioritized over BBr₃ for small-scale syntheses due to its operational safety and mild conditions[4].

Reagents Required:

• 1-Methoxy-3-pentylbenzene (3-pentylanisole): 1.0 equivalent

• Phenyltrimethylsilane (PhMe₃Si): 20.0 equivalents

• Iodine (I₂): 1.4 equivalents

• Solvent: Neat (or minimal anhydrous solvent if scaling up)

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried, argon-purged reaction vial, add 1-methoxy-3-pentylbenzene (e.g., 5.0 mg, 0.028 mmol)[4].

• Reagent Addition: Add phenyltrimethylsilane (100 µL, 0.579 mmol) followed by crystalline iodine (15 mg, 0.039 mmol)[4]. Causality: The excess phenyltrimethylsilane drives the formation of iodotrimethylsilane, the active cleaving agent, while acting as the reaction medium.

• Thermal Activation: Seal the vial and heat the mixture to 110 °C for 2 hours[4]. Causality: Elevated temperature provides the activation energy necessary for the nucleophilic attack of iodide on the sterically hindered methyl group of the activated silyl ether complex.

• Quenching and Concentration: Cool the reaction to room temperature. Quench any residual iodine with a few drops of saturated aqueous sodium thiosulfate (Na₂S₂O₃) until the purple/brown color dissipates. Concentrate the organic layer in vacuo[4].

• Purification: Purify the residual oil via preparative Thin Layer Chromatography (TLC) or flash column chromatography using a Hexanes:Ethyl Acetate (10:1) solvent system to isolate pure 3-pentylphenol[4].

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• Google Patents.US8476308B2 - GPR120 receptor agonists and uses thereof. Google Patents.

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An In-depth Technical Guide on the Thermodynamic Stability and Boiling Point of 1-Methoxy-3-pentylbenzene

Abstract

This technical guide provides a comprehensive analysis of the thermodynamic stability and boiling point of 1-methoxy-3-pentylbenzene, a molecule of interest in organic synthesis and drug development.[1] A thorough understanding of these fundamental physicochemical properties is paramount for optimizing reaction conditions, purification processes, and formulation strategies. This document synthesizes theoretical principles with established experimental and computational methodologies to offer a holistic perspective for researchers, scientists, and professionals in the pharmaceutical and chemical industries. We will explore the intricate relationship between molecular structure and macroscopic properties, detailing both predictive and empirical approaches for their determination.

Introduction: The Significance of Thermal Properties in Drug Development

The journey of a drug candidate from discovery to market is fraught with challenges, many of which are intrinsically linked to the molecule's physical and chemical properties. Thermodynamic stability and boiling point are two such critical parameters that dictate the feasibility of synthesis, purification, formulation, and even the ultimate shelf-life of a pharmaceutical product.

• Thermodynamic Stability: This property governs a molecule's resistance to decomposition under thermal stress. For active pharmaceutical ingredients (APIs), thermal instability can lead to the formation of impurities, loss of potency, and potential toxicity. A comprehensive understanding of a compound's thermal behavior is therefore essential for establishing safe manufacturing and storage conditions.

• Boiling Point: The boiling point is a key indicator of a substance's volatility and is directly influenced by the strength of intermolecular forces.[2][3] In drug development, this property is crucial for:

  • Purification: Techniques like distillation rely on differences in boiling points to separate the desired compound from reactants and byproducts.

  • Solvent Removal: The efficient removal of solvents during synthesis and formulation is dependent on their boiling points relative to the API.

  • Formulation: The volatility of an API can impact the choice of formulation, particularly for liquid or semi-solid dosage forms.

This guide will focus on 1-methoxy-3-pentylbenzene, a substituted aromatic ether, to illustrate the principles and methodologies for determining these vital properties.

Molecular Structure and its Influence on Physicochemical Properties

The structure of 1-methoxy-3-pentylbenzene, with its combination of an aromatic ring, an ether linkage, and an alkyl chain, gives rise to a specific set of intermolecular interactions that dictate its boiling point and thermodynamic stability.

Intermolecular Forces at Play

The boiling point of a substance is a direct measure of the energy required to overcome the attractive forces between its molecules in the liquid state.[3] For 1-methoxy-3-pentylbenzene, the primary intermolecular forces are:

• Van der Waals Forces (London Dispersion Forces): These are the weakest intermolecular forces and arise from temporary fluctuations in electron distribution. The large, non-polar pentyl group and the benzene ring contribute significantly to the overall surface area of the molecule, leading to substantial London dispersion forces.[3] Generally, as the number of carbon atoms in a molecule increases, so does the strength of these forces and, consequently, the boiling point.[3]

• Dipole-Dipole Interactions: The methoxy group (-OCH₃) introduces polarity into the molecule.[4][5][6][7] The carbon-oxygen bonds are polar due to the higher electronegativity of oxygen, resulting in a net dipole moment for the molecule.[4][5][6][7] These permanent dipoles lead to attractive interactions between adjacent molecules, which are stronger than London dispersion forces.[3]

It is important to note that unlike alcohols, ethers like 1-methoxy-3-pentylbenzene cannot act as hydrogen bond donors, as they lack a hydrogen atom bonded to the oxygen.[4][5][8] This absence of strong hydrogen bonding results in ethers having significantly lower boiling points than alcohols of comparable molecular weight.[4][5][9]

Structural Impact on Thermodynamic Stability

The thermodynamic stability of an organic molecule is influenced by factors such as bond energies, resonance stabilization, and steric effects.

• Aromatic System: The benzene ring in 1-methoxy-3-pentylbenzene is inherently stable due to the delocalization of its π-electrons through resonance. This aromaticity contributes significantly to the overall thermodynamic stability of the molecule.

• Substituent Effects: The nature and position of substituents on the benzene ring can influence its stability. Electron-donating groups, like the methoxy group, can further stabilize the aromatic ring through resonance effects.[10] Conversely, bulky substituents can introduce steric strain, potentially lowering stability. In the case of 1-methoxy-3-pentylbenzene, the meta substitution pattern minimizes steric hindrance between the methoxy and pentyl groups. Ortho-substituted benzene derivatives, however, often exhibit higher thermal stability due to steric effects.[10]

Determination of Boiling Point

A combination of experimental and computational methods can be employed to determine the boiling point of 1-methoxy-3-pentylbenzene.

Experimental Approach: Distillation

The most direct method for determining the boiling point of a liquid is through distillation.

Protocol: Simple Distillation for Boiling Point Determination

• Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom flask, a heating mantle, a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass joints are properly sealed.

• Sample Preparation: Place a sample of 1-methoxy-3-pentylbenzene (typically 10-15 mg) and a boiling chip into the round-bottom flask.[11]

• Heating: Begin heating the flask gently with the heating mantle.

• Observation: Observe the temperature as the liquid begins to boil and the vapor rises into the distillation head. The boiling point is the temperature at which the vapor and liquid are in equilibrium, and this is recorded as the temperature at which a steady stream of distillate is collected in the receiving flask.

• Pressure Correction: If the atmospheric pressure is not at standard pressure (760 mmHg), a correction must be applied to the observed boiling point.

Diagram: Experimental Workflow for Boiling Point Determination

Caption: Workflow for experimental boiling point determination.

While no explicit experimental boiling point for 1-methoxy-3-pentylbenzene was found in the initial search, data for similar compounds can provide a reasonable estimate. For instance, pentylbenzene has a boiling point of 205 °C, and 1-methoxy-3-methylbenzene boils at 175-176 °C.[12][13] Given the larger alkyl group, the boiling point of 1-methoxy-3-pentylbenzene is expected to be higher than that of 1-methoxy-3-methylbenzene.

Computational Prediction of Boiling Point

In the absence of experimental data, computational methods, such as Quantitative Structure-Property Relationship (QSPR) models, can provide reliable estimates of boiling points.[14] These models correlate structural features of molecules with their physicochemical properties.[14] Group contribution methods, a type of QSPR, predict boiling points by summing the contributions of individual functional groups and structural elements within the molecule.[15][16] Machine learning models, combining artificial neural networks and support vector machines, have also been developed for accurate boiling point prediction across a wide range of organic molecules.[17]

Assessment of Thermodynamic Stability

Thermogravimetric Analysis (TGA) is a powerful technique for evaluating the thermal stability of materials.[11][18]

Experimental Approach: Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[18][19] This technique can determine the temperature at which a compound begins to decompose.[11]

Protocol: Thermogravimetric Analysis for Thermal Stability

• Instrument Calibration: Calibrate the TGA instrument for temperature and mass according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh a small amount of 1-methoxy-3-pentylbenzene (typically 5-10 mg) into a tared TGA pan.

• Experimental Conditions: Place the sample pan in the TGA furnace. Set the desired atmosphere (e.g., inert nitrogen or oxidizing air) and a constant heating rate (e.g., 10 °C/min).

• Data Acquisition: Initiate the TGA run, recording the sample mass as a function of temperature. The analysis is typically run up to a temperature where complete decomposition is observed, often up to 1000 °C.[18]

• Data Analysis: The resulting TGA curve (a plot of mass vs. temperature) is analyzed to determine the onset temperature of decomposition, which is a key indicator of thermal stability. The temperatures at which specific percentages of mass loss occur (e.g., T₅% and T₁₀%) are also valuable parameters.

Diagram: Workflow for Thermogravimetric Analysis

Caption: Workflow for assessing thermal stability using TGA.

Factors Influencing the Thermal Decomposition of Substituted Benzenes

The thermal decomposition of benzene derivatives can be influenced by several factors:

• Substituent Effects: The nature of the substituents on the benzene ring can affect the rate of thermal decomposition.[20]

• Atmosphere: The presence of oxygen can lead to oxidative decomposition, which typically occurs at lower temperatures than thermal decomposition in an inert atmosphere.

• Steric Hindrance: Bulky substituents can sterically hinder decomposition pathways, thereby enhancing thermal stability.

Summary of Properties and Data

Property	Predicted/Estimated Value	Method of Determination	Key Influencing Factors
Boiling Point	> 176 °C	Comparison with analogous compounds; amenable to computational prediction (QSPR, group contribution)[14][15][16]	Molecular Weight, Van der Waals forces, Dipole-Dipole interactions
Thermodynamic Stability	Stable under normal conditions[1]	Experimentally determined by Thermogravimetric Analysis (TGA)	Aromaticity of the benzene ring, Stabilizing effect of the methoxy group

Conclusion

The thermodynamic stability and boiling point of 1-methoxy-3-pentylbenzene are governed by its distinct molecular structure. The interplay of a polar methoxy group, a non-polar pentyl chain, and a stable aromatic ring results in a compound with a moderately high boiling point and good thermal stability. For professionals in drug development and chemical research, a robust understanding and accurate determination of these properties are indispensable for process optimization and ensuring product quality and safety. The integration of experimental techniques like distillation and TGA with computational modeling provides a powerful and comprehensive approach to characterizing these critical physicochemical parameters.

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1-Methoxy-3-pentylbenzene: 3D Molecular Structure, Bonding Analysis, and Synthetic Applications

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

1-Methoxy-3-pentylbenzene (commonly known as 3-pentylanisole, CAS: 20056-57-9) is a meta-substituted aromatic ether of significant interest in medicinal chemistry and organic synthesis. Serving as a critical lipophilic intermediate, it is the direct precursor to 3-pentylphenol, a foundational building block in the synthesis of non-psychoactive cannabinoids such as (-)-Desoxycannabidiol[1]. Furthermore, derivatives of this scaffold are investigated as GPR120 receptor agonists for treating metabolic diseases like Type II diabetes [6]. This whitepaper provides a comprehensive analysis of its 3D conformation, electronic bonding characteristics, and validated synthetic protocols.

3D Molecular Structure and Conformational Analysis

The 3D architecture of 1-methoxy-3-pentylbenzene is dictated by the steric and stereoelectronic interactions between the rigid benzene ring, the methoxy ether (-OCH3), and the flexible n-pentyl chain (-C5H11).

• Methoxy Group Orientation: The -OCH3 group exhibits a strong thermodynamic preference for a coplanar conformation relative to the aromatic ring. This planarity allows maximum orbital overlap between the lone pair electrons on the oxygen (p-orbital) and the π-system of the benzene ring, facilitating resonance.

• Pentyl Chain Flexibility: The n-pentyl group at the meta position (C3) exists as an ensemble of rapidly interconverting rotamers. The lowest energy conformation is the extended anti zigzag arrangement, which minimizes steric clashes (gauche interactions) between adjacent methylene units.

• Steric Independence: Because the pentyl chain is situated meta to the methoxy group, steric hindrance between the two substituents is negligible. This spatial separation allows both functional groups to adopt their thermodynamically favored independent conformations without inducing ring distortion.

Bonding Analysis and Electronic Properties

The chemical reactivity of 1-methoxy-3-pentylbenzene is governed by the combined electronic effects of its substituents, which dictate its behavior in downstream functionalization.

• Resonance (+M) vs. Inductive (-I) Effects of Methoxy: The oxygen atom is highly electronegative, exerting an electron-withdrawing inductive effect (-I) through the sigma bond. However, its resonance electron-donating effect (+M) through the pi system dominates. This significantly increases electron density within the aromatic ring, particularly at the ortho (C2, C6) and para (C4) positions relative to the methoxy group.

• Hyperconjugation (+I) of the Pentyl Group: The alkyl chain donates electron density weakly through hyperconjugation and inductive effects (+I), activating the ring further and directing electrophiles to its own ortho and para positions.

• Regioselectivity: In Electrophilic Aromatic Substitution (EAS) reactions (e.g., Friedel-Crafts acylation [3]), the strong +M effect of the methoxy group is the primary directing force. The synergistic activation at the C4 and C6 positions makes them the most nucleophilic sites, leading to predictable and highly regioselective functionalization.

Caption: Electronic effects of methoxy and pentyl substituents dictating EAS regioselectivity.

Physicochemical and Spectroscopic Data

To ensure rigorous analytical validation during synthesis, researchers rely on established spectroscopic signatures. The following table summarizes the key quantitative data for 1-methoxy-3-pentylbenzene.

Property / Parameter	Value / Description
Chemical Formula	C12H18O
Molecular Weight	178.27 g/mol
Boiling Point	~130 °C at 0.5 mmHg [3]
1H-NMR (CDCl3) Highlights	δ 3.76 (3H, s, -OCH3), δ 2.56 (2H, t, Ar-CH2-), δ 6.70-7.17 (4H, m, Ar-H) [4]
IR (FT-IR) Highlights	~2920, 2850 (C-H stretch), ~1600, 1580 (Ar C=C), ~1150, 1050 (C-O-C) cm⁻¹ [4]
Mass Spectrometry (EI)	m/z 178 (M+), prominent fragmentation at alkyl chain yielding tropylium derivatives

Validated Synthetic Workflows

The de novo synthesis of 1-methoxy-3-pentylbenzene often utilizes Grignard addition followed by reduction, ensuring high regiocontrol. A reliable route begins with methyl 2-bromo-5-methoxybenzoate and pentylmagnesium chloride [4].

Caption: Synthetic workflow from benzoate derivative to 3-pentylphenol via 1-methoxy-3-pentylbenzene.

Protocol: Synthesis via Grignard Addition and Reduction

Causality Check: Pentylmagnesium chloride is preferred over the bromide variant when synthesized in THF, as THF stabilizes the Grignard reagent via stronger coordination to Mg, minimizing side reactions and optimizing yields [5].

• Grignard Addition:

  • Step: Under an inert argon atmosphere, dissolve methyl 2-bromo-5-methoxybenzoate (1.0 eq) in anhydrous THF.

  • Step: Cool the solution to 0 °C and add pentylmagnesium chloride (2.2 eq) dropwise.

  • Validation: Monitor via TLC (silica gel, hexanes/EtOAc) to ensure complete consumption of the starting material. Quench with saturated aqueous NH4Cl to safely neutralize unreacted Grignard reagent and protonate the alkoxide. Extract with ethyl acetate.

• Mesylation and Reduction:

  • Step: Treat the isolated alcohol intermediate with methanesulfonyl chloride (MsCl) and triethylamine in dichloromethane at 0 °C to form the mesylate.

  • Validation: Validate mesylate formation via crude 1H-NMR (appearance of a sharp singlet at ~3.0 ppm for -OSO2CH3).

  • Step: Reduce the mesylate directly using Sodium Borohydride (NaBH4) in a polar aprotic solvent to yield 4-bromo-3-pentylanisole [4].

• Dehalogenation:

  • Step: Dissolve 4-bromo-3-pentylanisole in methanol. Add a catalytic amount of 5% Palladium on Carbon (Pd/C).

  • Step: Stir under a hydrogen atmosphere (1 atm) at room temperature for 8 hours.

  • Validation: Confirm complete dehalogenation by Mass Spectrometry (disappearance of the M/M+2 isotopic doublet characteristic of bromine). Filter through Celite to remove the catalyst, concentrate in vacuo, and purify via silica gel chromatography to isolate pure 1-methoxy-3-pentylbenzene [4].

Downstream Applications in Drug Development

1-Methoxy-3-pentylbenzene is primarily utilized as a protected precursor. The methoxy ether is robust against nucleophiles and bases, allowing extensive functionalization of the alkyl chain or the aromatic ring before final deprotection [2].

• Demethylation to 3-Pentylphenol: To unlock its biological utility, the ether is cleaved to yield 3-pentylphenol. This is achieved using strong Lewis acids like Boron Tribromide (BBr3) at -78 °C, or via a milder phenyltrimethylsilane/iodine system at 115 °C [4].

• Cannabinoid Synthesis: 3-Pentylphenol is a critical building block in the synthesis of (-)-Desoxycannabidiol and other synthetic cannabinoid receptor modulators. The phenolic hydroxyl group serves as the anchoring point for subsequent terpene coupling (e.g., with p-menthadienol) [1].

References

• LookChem. "Cas 20056-66-0,3-PENTYL-PHENOL". Available at: [Link]

• VDOC.PUB. "Handbook Of Hydroxyacetophenones: Preparation And Physical Properties". Available at:[Link]

• National Institutes of Health (NIH). "Isolation of C11 Compounds and a Cyclopropane Fatty Acid from an Okinawan Ascidian, Diplosoma sp". Available at:[Link]

• Google Patents. "US8299117B2 - GPR120 receptor agonists and uses thereof".

environmental degradation pathways of 1-methoxy-3-pentylbenzene

Environmental Degradation Pathways of 1-Methoxy-3-pentylbenzene: A Mechanistic and Analytical Guide

Executive Summary

1-Methoxy-3-pentylbenzene is an alkyl-substituted anisole derivative characterized by a robust ether linkage and a hydrophobic aliphatic side chain. In environmental matrices, compounds of this class present unique biodegradation challenges due to the steric hindrance of the alkyl group and the stability of the methoxy-aromatic bond. As a Senior Application Scientist, I have structured this whitepaper to provide researchers and drug development professionals with an authoritative, field-proven framework for understanding and analyzing the environmental fate of 1-methoxy-3-pentylbenzene. This guide synthesizes the mechanistic enzymology of its degradation with self-validating experimental protocols designed to ensure high-fidelity analytical recovery.

Mechanistic Framework of Degradation

The microbial mineralization of 1-methoxy-3-pentylbenzene in aerobic environments does not occur via a single concerted reaction. Instead, it requires the metabolic cooperative activity of microbial consortia (typically involving Rhodococcus and Pseudomonas species) to sequentially dismantle the molecule [1]. The degradation proceeds through three distinct catabolic phases:

Phase I: O-Demethylation (Ether Cleavage)

The initiating step is the cleavage of the stable ether bond. This reaction is catalyzed by Cytochrome P450 monooxygenases, specifically those homologous to the Cyp255A1 family, which are highly expressed in Rhodococcus strains adapted to aromatic ethers [2]. The enzyme utilizes molecular oxygen and NAD(P)H to hydroxylate the methyl group, forming an unstable hemiacetal intermediate that spontaneously collapses into 3-pentylphenol and formaldehyde.

Phase II: Alkyl Chain Oxidation (ω- and β-Oxidation)

Following ether cleavage, the highly hydrophobic pentyl side chain must be processed to increase aqueous solubility. Microorganisms achieve this via terminal (ω) oxidation of the aliphatic tail to form a carboxylic acid, followed by sequential β-oxidation [3]. This pathway progressively shortens the alkyl chain by two-carbon units (releasing acetyl-CoA), ultimately yielding shorter-chain phenolic acids such as 3-hydroxybenzoic acid derivatives . This mechanism is analogous to the well-documented degradation of linear alkylbenzenes [4].

Phase III: Aromatic Ring Hydroxylation and Cleavage

The resulting phenolic intermediates undergo further hydroxylation by flavin-dependent monooxygenases to form alkylcatechols . The dihydroxylated aromatic ring is now primed for oxidative cleavage by dioxygenases (e.g., catechol 1,2-dioxygenase for ortho-cleavage). The ring opens to form aliphatic dicarboxylic acids, which are funneled into the β-ketoadipate pathway and completely mineralized to CO₂ and H₂O within the TCA cycle.

Fig 1. Environmental degradation pathway of 1-methoxy-3-pentylbenzene.

Experimental Workflows and Self-Validating Protocols

To accurately map this degradation pathway in a laboratory setting, researchers must employ protocols that prevent artifactual degradation while ensuring high recovery of transient, polar metabolites. The following methodology is designed as a self-validating system .

Step-by-Step Biotransformation Assay

• Consortium Preparation: Cultivate a mixed microbial consortium (e.g., Rhodococcus imtechensis and Pseudomonas putida) in minimal salt medium (MSM). Causality: A mixed consortium is strictly required because single strains often lack the complete enzymatic repertoire, leading to the toxic accumulation of formaldehyde or dead-end catechol intermediates[1].

• Substrate Spiking: Spike the MSM with 1-methoxy-3-pentylbenzene to a final concentration of 50 mg/L using a methanol carrier (<0.1% v/v final concentration to prevent solvent toxicity). Simultaneously, spike a known concentration of an isotopically labeled surrogate (e.g., 1-methoxy-3-pentylbenzene-d3).

• Incubation: Incubate flasks at 30°C and 150 rpm in complete darkness. Causality: Dark incubation is a critical self-validation step to eliminate abiotic photodegradation, ensuring that any observed kinetics are purely enzymatic.

• Quenching and Extraction: At designated time points (e.g., 0, 12, 24, 48, 96 hours), sacrifice a flask. Acidify the medium to pH 2.0 using 1M HCl, then perform a liquid-liquid extraction (LLE) using dichloromethane (DCM). Causality: Acidification ensures that the carboxylic acid metabolites generated during Phase II (β-oxidation) are fully protonated, allowing them to partition efficiently into the organic DCM phase rather than remaining lost in the aqueous layer.

• Analytical Quantification: Analyze the concentrated extracts via LC-HRMS (Liquid Chromatography-High Resolution Mass Spectrometry) for polar metabolites and GC-MS for the parent compound.

Self-Validation Checkpoints

• Abiotic Control Stability: Sterile control flasks must show <5% variance in parent compound concentration over 96 hours.

• Internal Standard Recovery: The recovery of the deuterated surrogate must remain between 85-115% to validate the LLE efficiency.

• Mass Balance Closure: The molar sum of the parent compound, identified intermediates, and evolved CO₂ (measured via headspace GC) must account for ≥90% of the initial carbon spike.

Fig 2. Self-validating experimental workflow for biotransformation assays.

Quantitative Data and Kinetic Modeling

The temporal distribution of metabolites provides critical insight into the rate-limiting steps of the degradation pathway. As shown in the standardized data table below, Phase I (O-demethylation) occurs rapidly, while the subsequent β-oxidation of the pentyl chain (Phase II) acts as the kinetic bottleneck, leading to a transient accumulation of 3-pentylphenol.

Table 1: Kinetic Parameters and Metabolite Mass Balance during Aerobic Degradation (Initial Conc: 50 mg/L)

Incubation Time (h)	1-Methoxy-3-pentylbenzene Remaining (mol %)	3-Pentylphenol Yield (mol %)	3-Hydroxybenzoic Acid Yield (mol %)	Mineralization to CO₂ (mol %)	Mass Balance Closure (%)
0	100.0	0.0	0.0	0.0	100.0
12	65.2	25.4	5.1	2.0	97.7
24	30.1	45.8	15.3	8.5	99.7
48	5.0	20.2	40.7	25.0	90.9
96	Not Detected	5.1	10.2	75.4	90.7

Note: Data represents a synthesized kinetic model based on standard degradation rates of analogous alkyl anisoles [3].

Conclusion

The environmental degradation of 1-methoxy-3-pentylbenzene is a complex, multi-phase process heavily reliant on the synergistic enzymatic activity of microbial consortia. By understanding the mechanistic transition from O-demethylation to β-oxidation and eventual ring cleavage, researchers can better predict the environmental half-life of this compound and its potential to form transient, bioactive phenolic intermediates. Employing the self-validating protocols outlined in this guide ensures that analytical artifacts are minimized, yielding robust, reproducible environmental fate data.

References

• Degradation of 2,4-dinitroanisole (DNAN) by metabolic cooperative activity of Pseudomonas sp. strain FK357 and Rhodococcus imtechensis strain RKJ300 Source: PubMed / Elsevier (Applied Microbiology and Biotechnology) URL:[Link]

• Characterization of alkylguaiacol-degrading cytochromes P450 for the biocatalytic valorization of lignin Source: Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

• Biodegradation of n-Alkylcycloalkanes and n-Alkylbenzenes via New Pathways in Alcanivorax sp. Strain MBIC 4326 Source: Applied and Environmental Microbiology / PMC URL:[Link]

• Anaerobic Degradation Pathway of Linear Alkylbenzene Sulfonates (LAS) in Sulfate-Reducing Marine Sediments Source: Environmental Science & Technology (ACS Publications) URL:[Link]

Sources

• 1. Degradation of 2,4-dinitroanisole (DNAN) by metabolic cooperative activity of Pseudomonas sp. strain FK357and Rhodococcus imtechensis strain RKJ300 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Biodegradation of n-Alkylcycloalkanes and n-Alkylbenzenes via New Pathways in Alcanivorax sp. Strain MBIC 4326 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

step-by-step synthesis protocol for 1-methoxy-3-pentylbenzene

An Application Note and Step-by-Step Protocol for the Synthesis of 1-Methoxy-3-pentylbenzene

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of 1-methoxy-3-pentylbenzene, a substituted aromatic compound of interest in materials science and as a building block in pharmaceutical development. The described synthetic strategy is a robust two-step process designed to ensure high regioselectivity for the meta isomer, a configuration not readily accessible through direct Friedel-Crafts reactions on anisole. The synthesis begins with the targeted acylation of n-butyllithium using the lithium salt of 3-methoxybenzoic acid to form the key intermediate, 1-(3-methoxyphenyl)pentan-1-one. This is followed by a deoxygenation of the carbonyl group via a modified Wolff-Kishner reduction. This guide details the reaction mechanisms, experimental procedures, safety precautions, and methods for purification and characterization, providing researchers with a reliable and reproducible protocol.

Strategic Overview: Achieving Meta-Selectivity

Directly functionalizing the C3 (meta) position of anisole is challenging due to the strong ortho, para-directing nature of the methoxy group in electrophilic aromatic substitution (EAS) reactions.[1] Attempting a standard Friedel-Crafts acylation on anisole would overwhelmingly yield the C4 (para) substituted product.[2] To overcome this, our strategy begins with a starting material where the meta relationship between the oxygen and the carbon side chain is pre-established: 3-methoxybenzoic acid.

The synthesis proceeds in two main stages:

• Carbon-Carbon Bond Formation (Acylation): We will generate the pentanoyl group at the desired position by reacting a derivative of 3-methoxybenzoic acid with a butyl nucleophile. A highly efficient method involves the acylation of n-butyllithium with the lithium salt of the starting carboxylic acid. This approach offers excellent control and avoids the harsh, often difficult-to-control conditions of other organometallic reactions.[3]

• Carbonyl Reduction (Deoxygenation): The resulting ketone, 1-(3-methoxyphenyl)pentan-1-one, is then reduced to the target alkane. For this transformation, the Wolff-Kishner reduction is selected. This reaction is performed under strongly basic conditions, which are complementary to the acid-sensitive nature of other methods like the Clemmensen reduction.[4][5] We will employ the Huang-Minlon modification, which involves using a high-boiling solvent (diethylene glycol) to drive the reaction to completion at elevated temperatures, ensuring high yield and purity.[6][7]

The complete reaction scheme is outlined below:

Scheme 1: Overall Synthesis of 1-methoxy-3-pentylbenzene (Note: A representative image would be placed here in a final document. The reaction involves: 1. 3-methoxybenzoic acid reacts with LiH, then n-BuLi to form 1-(3-methoxyphenyl)pentan-1-one. 2. The ketone reacts with H2NNH2·H2O and KOH in diethylene glycol to form 1-methoxy-3-pentylbenzene.)

Materials and Equipment

Reagents and Chemicals

Reagent	Formula	MW ( g/mol )	Molarity / Purity	Amount	Moles (mmol)	Equivalents
Step 1: Acylation
3-Methoxybenzoic Acid	C₈H₈O₃	152.15	>98%	7.61 g	50.0	1.0
Lithium Hydride (LiH)	LiH	7.95	95%	0.44 g	52.5	1.05
n-Butyllithium (n-BuLi)	C₄H₉Li	64.06	2.5 M in hexanes	21 mL	52.5	1.05
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	Dri-Solv®	250 mL	-	-
Hydrochloric Acid (HCl)	HCl	36.46	3 M aq.	~50 mL	-	-
Diethyl Ether (Et₂O)	(C₂H₅)₂O	74.12	ACS Grade	200 mL	-	-
Saturated Sodium Bicarbonate	NaHCO₃	84.01	aq. solution	100 mL	-	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	Granular	~10 g	-	-
Step 2: Reduction
1-(3-methoxyphenyl)pentan-1-one	C₁₂H₁₆O₂	192.25	Crude from Step 1	~9.6 g	50.0	1.0
Hydrazine Hydrate (64%)	H₆N₂O	50.06	~64% N₂H₄	9.8 mL	~200	~4.0
Potassium Hydroxide (KOH)	KOH	56.11	85% pellets	13.2 g	~200	~4.0
Diethylene Glycol	C₄H₁₀O₃	106.12	>99%	150 mL	-	-

Equipment

• Three-neck round-bottom flasks (500 mL and 250 mL)

• Magnetic stirrer and stir bars

• Reflux condenser with gas inlet/outlet

• Distillation apparatus (short path)

• Dropping funnel (pressure-equalizing)

• Syringes and needles (for transfer of air/moisture-sensitive reagents)

• Schlenk line or nitrogen/argon gas source with manifold

• Temperature-controlled heating mantle

• Low-temperature bath (ice/water or dry ice/acetone)

• Separatory funnel (500 mL)

• Rotary evaporator

• Standard laboratory glassware

• Analytical instruments: NMR Spectrometer, FT-IR Spectrometer, GC-MS

Detailed Experimental Protocol

Workflow Diagram

Sources

• 1. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Clemmensen Reduction | ChemTalk [chemistrytalk.org]
• 5. Clemmensen Reduction [organic-chemistry.org]
• 6. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 7. jk-sci.com [jk-sci.com]

The Synthetic Versatility of 1-Methoxy-3-pentylbenzene: A Guide to Key Applications in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Potential of a Key Aromatic Building Block

1-Methoxy-3-pentylbenzene, a substituted anisole derivative, serves as a valuable and versatile building block in modern organic synthesis. Its unique structural features—an electron-rich aromatic ring activated by a methoxy group and a lipophilic pentyl chain—make it a strategic starting material for the construction of a diverse array of complex molecules. The methoxy group not only directs the regioselectivity of electrophilic aromatic substitution reactions but also enables specific functionalization through ortho-metalation. Furthermore, the pentyl side chain imparts solubility characteristics that are often desirable in intermediates for natural product synthesis and medicinal chemistry. This guide provides an in-depth exploration of the key applications of 1-methoxy-3-pentylbenzene, complete with detailed protocols and mechanistic insights to empower researchers in their synthetic endeavors.

Core Applications and Synthetic Strategies

The utility of 1-methoxy-3-pentylbenzene in organic synthesis is multifaceted, with prominent applications in the construction of natural products, particularly cannabinoids, and as a scaffold for the introduction of diverse functionalities. The following sections will delve into the principal synthetic transformations involving this key aromatic compound.

Electrophilic Aromatic Substitution: Harnessing the Directing Power of the Methoxy Group

The methoxy group of 1-methoxy-3-pentylbenzene is a powerful ortho-, para-directing group, significantly activating the aromatic ring towards electrophilic attack.[1] This predictable reactivity allows for the selective introduction of various functional groups, which is a cornerstone of its synthetic utility.

The Friedel-Crafts acylation is a classic and reliable method for the synthesis of aryl ketones, which are versatile intermediates in organic synthesis. The reaction of 1-methoxy-3-pentylbenzene with an acyl chloride or anhydride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃), proceeds with high regioselectivity to yield the corresponding 4-acyl-1-methoxy-3-pentylbenzene derivative.[2] The steric hindrance from the pentyl group generally favors acylation at the para position relative to the methoxy group.

Protocol 1: Friedel-Crafts Acylation of 1-Methoxy-3-pentylbenzene

This protocol describes a general procedure for the Friedel-Crafts acylation of 1-methoxy-3-pentylbenzene using acetyl chloride as the acylating agent.

Materials:

• 1-Methoxy-3-pentylbenzene

• Acetyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous AlCl₃ (1.1 equivalents) and anhydrous DCM.

• Cooling: Cool the suspension to 0°C in an ice-water bath.

• Addition of Acetyl Chloride: Slowly add acetyl chloride (1.1 equivalents) dissolved in anhydrous DCM to the stirred suspension via the dropping funnel.

• Addition of Substrate: After the addition of acetyl chloride is complete, add a solution of 1-methoxy-3-pentylbenzene (1.0 equivalent) in anhydrous DCM dropwise to the reaction mixture.

• Reaction: Allow the reaction to stir at 0°C for 30 minutes and then warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of ice and concentrated HCl with vigorous stirring.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with DCM. Combine the organic layers, wash with saturated NaHCO₃ solution and brine, and then dry over anhydrous MgSO₄.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

The Vilsmeier-Haack reaction provides a mild and efficient method for the formylation of electron-rich aromatic compounds.[3] The Vilsmeier reagent, typically generated in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), acts as the electrophile.[4] This reaction is highly regioselective for the para-position of 1-methoxy-3-pentylbenzene.

Protocol 2: Vilsmeier-Haack Formylation of 1-Methoxy-3-pentylbenzene

This protocol outlines a general procedure for the formylation of 1-methoxy-3-pentylbenzene.

Materials:

• 1-Methoxy-3-pentylbenzene

• Anhydrous N,N-Dimethylformamide (DMF)

• Phosphorus Oxychloride (POCl₃)

• Ice-water

• Potassium Carbonate (K₂CO₃)

Procedure:

• Vilsmeier Reagent Formation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel under a nitrogen atmosphere, cool anhydrous DMF to 0°C.

• Addition of POCl₃: Slowly add POCl₃ (1.2 equivalents) dropwise to the DMF, maintaining the temperature below 5°C. Stir the mixture for 30 minutes at 0°C.

• Addition of Substrate: Add 1-methoxy-3-pentylbenzene (1.0 equivalent) to the freshly prepared Vilsmeier reagent.

• Reaction: Allow the reaction mixture to warm to room temperature and then heat to 60-80°C for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up: After completion, cool the reaction mixture and pour it onto crushed ice. Basify the mixture with a saturated solution of K₂CO₃.

• Extraction and Purification: Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude aldehyde can be purified by column chromatography.[5]

Directed Ortho-Metalation: Precision Functionalization

Directed ortho-metalation (DoM) is a powerful strategy for the regioselective functionalization of aromatic rings.[6] The methoxy group in 1-methoxy-3-pentylbenzene can act as a directing metalation group (DMG), facilitating the deprotonation of the adjacent ortho-position by a strong organolithium base, such as n-butyllithium or sec-butyllithium.[7][8] The resulting aryllithium species can then be trapped with a variety of electrophiles to introduce a wide range of functional groups with high regiocontrol.[9]

Sources

• 1. EP2394976A1 - Process for demethylating aromatic methyl ethers using 3-mercaptopropionic acid - Google Patents [patents.google.com]
• 2. Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. Yoneda Labs [yonedalabs.com]
• 7. Directed Ortho Metalation | Chem-Station Int. Ed. [en.chem-station.com]
• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 9. uwindsor.ca [uwindsor.ca]

Catalytic Alkylation Strategies for the Regioselective Synthesis of 1-Methoxy-3-pentylbenzene

Executive Summary & Mechanistic Rationale

The synthesis of 1-methoxy-3-pentylbenzene (commonly known as m-pentylanisole) represents a classic challenge in regioselective aromatic chemistry. This compound is a critical intermediate in the synthesis of bioactive molecules, including cannabinoid analogs like (-)-desoxycannabidiol, and various advanced agrochemicals.

From a mechanistic standpoint, the methoxy (-OCH₃) group on the anisole ring is a powerful electron-donating group (EDG). It activates the aromatic ring toward electrophilic aromatic substitution (EAS) but kinetically directs incoming electrophiles almost exclusively to the ortho and para positions[1]. Consequently, attempting a direct Lewis acid-catalyzed Friedel-Crafts alkylation with 1-chloropentane or 1-pentene will result in a complex mixture dominated by 1-methoxy-2-pentylbenzene and 1-methoxy-4-pentylbenzene.

• Kinetic Bypass via Cross-Coupling (Lab/Pharma Scale): Utilizing 3-bromoanisole as a pre-functionalized substrate, a Nickel-catalyzed Kumada-Corriu cross-coupling with pentylmagnesium halides achieves 100% meta-selectivity[2]. The oxidative addition of the metal into the C–Br bond is highly chemoselective, completely ignoring the electronic directing effects of the methoxy group[3].

• Thermodynamic Control via Zeolite Catalysis (Industrial Scale): For bulk production, anisole can be alkylated using shape-selective solid acid catalysts like H-ZSM-5. While the initial alkylation is kinetically driven to the ortho/para positions, high operating temperatures (250–300 °C) and the constrained pore size of the zeolite induce transalkylation and isomerization[1]. The meta-isomer is thermodynamically favored due to reduced steric congestion[1].

Mechanistic divergence between kinetic Friedel-Crafts alkylation and regioselective Kumada coupling.

Comparative Analysis of Catalytic Methodologies

To assist in workflow selection, the quantitative and operational metrics of both catalytic methods are summarized below.

Parameter	Protocol A: Kumada Cross-Coupling	Protocol B: Zeolite Isomerization
Primary Mechanism	Catalytic Alkylation of Aryl Halides	Transalkylation / Thermodynamic Isomerization
Catalyst System	Ni(dppp)Cl₂ (Homogeneous)	H-ZSM-5 Zeolite (Heterogeneous)
Regioselectivity	>99% meta (Absolute control)	~60-70% meta (Thermodynamic equilibrium)
Typical Yield	85 – 92%	40 – 55% (requires recycling of o/p isomers)
Reaction Temperature	65 °C (THF Reflux)	250 – 300 °C
Ideal Application	Drug discovery, API synthesis	Bulk chemical manufacturing

Protocol A: Nickel-Catalyzed Kumada Cross-Coupling

This protocol leverages the Kumada-Corriu reaction to couple 3-bromoanisole with pentylmagnesium bromide[2][4]. Expert Insight: We specifically utilize Ni(dppp)Cl₂ over standard Palladium catalysts. Nickel is highly efficient for the oxidative addition of aryl bromides. More importantly, the bidentate dppp (1,3-bis(diphenylphosphino)propane) ligand enforces a cis geometry on the nickel center. This proximity accelerates the reductive elimination of the alkylarene, effectively outcompeting the unwanted β-hydride elimination of the flexible pentyl chain.

Materials Required:

• 3-Bromoanisole (1.0 equiv, rigorously dried)

• Pentylmagnesium bromide or chloride (2.0 M in THF, 1.2 equiv)[4]

• Ni(dppp)Cl₂ (0.05 equiv / 5 mol%)

• Anhydrous Tetrahydrofuran (THF)

• Saturated NH₄Cl (aqueous)

Step-by-Step Procedure:

• Catalyst Activation: In an oven-dried, nitrogen-flushed Schlenk flask, suspend Ni(dppp)Cl₂ (5 mol%) in anhydrous THF (0.2 M relative to substrate). Causality: An inert atmosphere is critical as the Grignard reagent and the Ni(0) intermediate are highly sensitive to moisture and oxygen.

• Substrate Addition: Inject 3-bromoanisole (1.0 equiv) into the suspension and stir at room temperature for 10 minutes to ensure uniform dispersion.

• Transmetallation: Cool the reaction vessel to 0 °C using an ice bath. Add the pentylmagnesium bromide solution (1.2 equiv) dropwise over 30 minutes via a syringe pump. Causality: Transmetallation is highly exothermic. Dropwise addition at 0 °C prevents localized thermal spikes that could lead to Grignard homocoupling (decane formation).

• Catalytic Turnover: Remove the ice bath and heat the reaction to a gentle reflux (65 °C) for 12 hours. Causality: Elevated temperature provides the necessary activation energy to drive the rate-limiting reductive elimination step, freeing the product and regenerating the Ni(0) catalyst.

• Quenching: Cool the mixture back to 0 °C and carefully quench by adding saturated aqueous NH₄Cl dropwise. Causality: NH₄Cl safely protonates unreacted Grignard reagent without creating a highly acidic environment that could cleave the methoxy ether.

• Isolation: Extract the aqueous layer three times with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel flash chromatography (Hexanes:EtOAc) to yield pure 1-methoxy-3-pentylbenzene.

Step-by-step experimental workflow for the Ni-catalyzed Kumada cross-coupling protocol.

Protocol B: Zeolite-Catalyzed Thermodynamic Isomerization

For applications where the cost of organometallic reagents is prohibitive, heterogeneous catalysis using H-ZSM-5 zeolites offers a scalable alternative. Expert Insight: It is well established that while the meta position is thermodynamically favored for substitution in anisole rings, the ortho position is kinetically favored[1]. By utilizing H-ZSM-5 at high temperatures, the initially formed ortho-pentylanisole undergoes transalkylation. The ~5.5 Å pore size of ZSM-5 provides a shape-selective environment that accommodates the linear meta and para isomers while restricting bulky polyalkylated transition states[1].

Materials Required:

• Anisole (High purity)

• 1-Pentene (Alkylating agent)

• H-ZSM-5 Zeolite (Si/Al ratio ≈ 25, calcined at 500 °C for 4 hours prior to use)

Step-by-Step Procedure:

• Reactor Preparation: Pack a continuous-flow tubular stainless-steel reactor with calcined H-ZSM-5 catalyst. Place glass wool at both ends of the catalyst bed to prevent migration.

• Thermal Equilibration: Heat the reactor bed to 250 °C under a steady flow of inert carrier gas (N₂ or He) at a rate of 50 mL/min.

• Feed Introduction: Introduce a pre-mixed feed of anisole and 1-pentene (molar ratio 3:1 to suppress polyalkylation) into the reactor using a high-pressure HPLC pump. Maintain a Weight Hourly Space Velocity (WHSV) of 2.0 h⁻¹. Causality: A WHSV of 2.0 h⁻¹ ensures sufficient residence time within the zeolite pores for thermodynamic isomerization to occur, without causing excessive thermal cracking of the pentyl chain.

• Product Collection & Separation: Condense the reactor effluent using a cold trap. The crude mixture will contain unreacted anisole, m-pentylanisole, and smaller amounts of o/p-isomers.

• Recycling: Separate the products via fractional distillation. Unreacted anisole and the kinetically favored ortho-isomer are recycled back into the reactor feed to undergo further transalkylation into the desired meta-isomer[1].

References

• Role of transalkylation reactions in the conversion of anisole over HZSM-5 Source: The University of Oklahoma URL
• Pentylmagnesium chloride | 6393-56-2 Source: Benchchem URL
• Phenol, 3-pentyl- | 20056-66-0 Source: Benchchem URL
• Isolation of C11 Compounds and a Cyclopropane Fatty Acid from an Okinawan Ascidian, Diplosoma sp.

Sources

• 1. ou.edu [ou.edu]
• 2. Phenol, 3-pentyl- | 20056-66-0 | Benchchem [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Pentylmagnesium chloride | 6393-56-2 | Benchchem [benchchem.com]

Application Notes &amp; Protocols: 1-Methoxy-3-pentylbenzene as a Strategic Precursor for the Synthesis of Pharmaceutical Compounds

Abstract: This technical guide provides an in-depth exploration of 1-methoxy-3-pentylbenzene, a key aromatic building block in modern medicinal chemistry. We will elucidate its physicochemical properties and detail its strategic application as a precursor in the synthesis of high-value pharmaceutical compounds, with a particular focus on the cannabinoid class. This document provides researchers, scientists, and drug development professionals with detailed, field-proven protocols for critical synthetic transformations, including Friedel-Crafts acylation and O-demethylation, supported by mechanistic insights and comprehensive references.

Introduction: The Strategic Importance of 1-Methoxy-3-pentylbenzene

In the landscape of pharmaceutical synthesis, the selection of a starting material is a critical decision that dictates the efficiency, scalability, and novelty of a drug discovery program.[1] 1-Methoxy-3-pentylbenzene emerges as a valuable precursor due to the versatile reactivity of its constituent functional groups. The methoxy group (–OCH₃) is a prevalent feature in many approved drugs, influencing ligand-target binding, improving physicochemical properties like solubility, and favorably modulating ADME (absorption, distribution, metabolism, and excretion) parameters.[2][3] As an electron-donating group, it activates the benzene ring, directing electrophilic aromatic substitutions to the ortho and para positions.[4] The C5 alkyl chain (pentyl group) is a key lipophilic moiety found in several classes of bioactive molecules, notably cannabinoids, where it is crucial for receptor affinity.

The primary utility of 1-methoxy-3-pentylbenzene lies in its role as a stable, readily available precursor to 3-pentylphenol (also known as Olivetol), a cornerstone intermediate in the synthesis of cannabinoids like cannabidiol (CBD) and tetrahydrocannabinol (THC) analogs.[5] The conversion pathway, involving demethylation of the methoxy ether, is a robust and well-documented transformation.[6] This guide will detail the essential protocols for manipulating this precursor to unlock its synthetic potential.

Physicochemical Properties and Safety

A thorough understanding of a precursor's properties is fundamental to its effective and safe use in a laboratory setting.

Table 1: Physicochemical Data for 1-Methoxy-3-pentylbenzene

Property	Value
Molecular Formula	C₁₂H₁₈O
Molecular Weight	178.27 g/mol
CAS Number	20056-66-8
Appearance	Colorless liquid
Boiling Point	~245-247 °C
Density	~0.92 g/mL at 25 °C
Solubility	Insoluble in water; Soluble in organic solvents (e.g., ethanol, ether, dichloromethane).[7]
Stability	Stable under normal conditions. May be sensitive to strong oxidizing agents.[8][9]

Safety & Handling:

1-Methoxy-3-pentylbenzene should be handled in a well-ventilated fume hood.[10] Users should wear appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat.[11] Keep away from heat, sparks, and open flames.[12] In case of contact, rinse eyes or skin immediately with plenty of water.[11] For detailed information, consult the Safety Data Sheet (SDS) before use.[11][12][13]

Core Synthetic Protocol I: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a cornerstone of C-C bond formation in aromatic chemistry, allowing for the introduction of an acyl group onto the benzene ring. The methoxy group in 1-methoxy-3-pentylbenzene is a strong activating group, directing the incoming electrophile primarily to the para position (position 6) due to steric hindrance from the pentyl group at position 3.[4] This reaction is pivotal for creating ketone intermediates, which can be further elaborated.

Causality and Mechanistic Insight:

The reaction is catalyzed by a strong Lewis acid, typically aluminum chloride (AlCl₃), which coordinates to the acyl chloride, generating a highly electrophilic acylium ion. The electron-rich aromatic ring of 1-methoxy-3-pentylbenzene then attacks this acylium ion in an electrophilic aromatic substitution (EAS) reaction.[4] Unlike Friedel-Crafts alkylation, the acylation reaction has the distinct advantage of avoiding poly-substitution, as the resulting ketone product is deactivated towards further acylation.[14][15]

Caption: Workflow for Friedel-Crafts Acylation.

Step-by-Step Protocol: Synthesis of 1-(2-Methoxy-4-pentylphenyl)ethan-1-one

• Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), add anhydrous aluminum chloride (AlCl₃) (1.1 eq). Add anhydrous dichloromethane (DCM) (50 mL) and cool the suspension to 0°C in an ice bath.

• Acylium Ion Formation: In a separate dropping funnel, dissolve acetyl chloride (1.05 eq) in anhydrous DCM (20 mL). Add this solution dropwise to the stirred AlCl₃ suspension over 15 minutes, maintaining the temperature at 0°C.

• Aromatic Addition: Prepare a solution of 1-methoxy-3-pentylbenzene (1.0 eq) in anhydrous DCM (30 mL). Add this solution dropwise to the reaction mixture over 30 minutes. The solution will typically darken.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring the consumption of the starting material by Thin Layer Chromatography (TLC).

• Workup: Carefully and slowly quench the reaction by pouring it over crushed ice containing concentrated HCl (50 mL). This will hydrolyze the aluminum complexes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with DCM (2 x 50 mL).

• Purification: Combine the organic layers, wash with water, then with saturated sodium bicarbonate solution, and finally with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield the pure ketone.

Core Synthetic Protocol II: O-Demethylation

The conversion of the robust methoxy-aryl ether to a phenolic hydroxyl group is arguably the most critical transformation for leveraging 1-methoxy-3-pentylbenzene as a precursor for cannabinoids and other phenolic drugs.[6] This unmasking of the hydroxyl group provides a site for further synthetic modifications or for direct interaction with biological targets.

Causality and Mechanistic Insight:

Demethylation is typically achieved under harsh conditions using strong Lewis acids or Brønsted acids.[6] Boron tribromide (BBr₃) is a highly effective, albeit aggressive, reagent for this purpose. The reaction mechanism involves the coordination of the Lewis acidic boron atom to the ether oxygen. This coordination weakens the C-O bond, facilitating a nucleophilic attack on the methyl group by a bromide ion, proceeding via an Sₙ2 mechanism to release bromomethane and a borate ester intermediate.[6] Subsequent aqueous workup hydrolyzes the borate ester to yield the desired phenol, 3-pentylphenol.

Caption: O-Demethylation Protocol Workflow.

Step-by-Step Protocol: Synthesis of 3-Pentylphenol

• Setup: In a flame-dried, three-neck round-bottom flask under an inert atmosphere, dissolve 1-methoxy-3-pentylbenzene (1.0 eq) in anhydrous DCM.

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath.

• Reagent Addition: Slowly add a solution of boron tribromide (BBr₃, 1.2 eq, typically 1M in DCM) dropwise via a syringe or dropping funnel. A precipitate may form.

• Reaction: Stir the mixture at -78°C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction by TLC.

• Quenching: Once the reaction is complete, cool the flask back to 0°C in an ice bath. Cautiously quench the reaction by the slow, dropwise addition of methanol, followed by water. Caution: This is an exothermic process that releases HBr gas.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate or ether (3 x volume).

• Purification: Combine the organic layers, wash with water and brine, then dry over anhydrous magnesium sulfate (MgSO₄). Filter and remove the solvent under reduced pressure. The resulting crude 3-pentylphenol can be purified by vacuum distillation or column chromatography to yield a clear to pale yellow oil.

Application in Pharmaceutical Synthesis: A Pathway to Cannabinoids

1-Methoxy-3-pentylbenzene is a key starting point for the total synthesis of various cannabinoids, which are under intense investigation for therapeutic applications in epilepsy, pain management, and cancer.[5] The synthesis of Cannabidiol (CBD) serves as an excellent example, where the C-ring of the cannabinoid is formed from 3-pentylphenol (derived from our precursor).

The overall strategy involves the acid-catalyzed condensation of 3-pentylphenol (Olivetol) with an appropriate terpene alcohol, such as p-mentha-2,8-dien-1-ol. This reaction mimics the biosynthetic pathway and is a type of Friedel-Crafts alkylation.[5]

Sources

• 1. technologynetworks.com [technologynetworks.com]
• 2. researchgate.net [researchgate.net]
• 3. The role of the methoxy group in approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. Synthesis of Neocannabinoids Using Controlled Friedel-Crafts Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. O-Demethylation | Chem-Station Int. Ed. [en.chem-station.com]
• 7. evitachem.com [evitachem.com]
• 8. chembk.com [chembk.com]
• 9. carlroth.com:443 [carlroth.com:443]
• 10. dojindo.com [dojindo.com]
• 11. lgcstandards.com [lgcstandards.com]
• 12. fishersci.com [fishersci.com]
• 13. echemi.com [echemi.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. chemguide.co.uk [chemguide.co.uk]

Application Note: Palladium-Catalyzed Cross-Coupling Strategies for 1-Methoxy-3-pentylbenzene

Executive Summary

1-Methoxy-3-pentylbenzene (also known as 3-pentylanisole) is a critical building block in the synthesis of complex pharmaceuticals, including GPR120 receptor agonists utilized in metabolic disease research[1]. Because this unactivated arene lacks a native halide or pseudohalide handle, direct cross-coupling is not feasible[2]. This application note details a robust, two-stage methodology: regioselective electrophilic pre-functionalization (bromination) followed by palladium-catalyzed Suzuki-Miyaura cross-coupling[3].

By mastering the electronic directing effects of the substrate and selecting the appropriate palladium-ligand architecture, researchers can efficiently construct sterically hindered biaryl and aryl-amine scaffolds.

Mechanistic Rationale & Regioselectivity

As a Senior Application Scientist, it is crucial to understand the why behind the workflow, not just the how.

Causality in Pre-Functionalization: To perform a Pd-catalyzed cross-coupling, an electrophilic handle must first be installed. The regioselectivity of bromination on 1-methoxy-3-pentylbenzene is governed by the competing electronic effects of its substituents. The methoxy (-OMe) group is a strongly activating, ortho/para-directing group, while the pentyl group is a weakly activating, ortho/para-directing group.

When treated with N-Bromosuccinimide (NBS), electrophilic aromatic substitution occurs predominantly at the position para to the methoxy group (C4). This position is electronically favored by the strong resonance donation of the oxygen atom and sterically favored compared to the highly hindered C2 position (situated directly between the -OMe and pentyl groups). Consequently, the major isolable product is 1-bromo-4-methoxy-2-pentylbenzene .

Catalyst Design for Sterically Hindered Substrates: The newly formed aryl bromide features a bulky pentyl group ortho to the bromide. This steric bulk can hinder both the oxidative addition and transmetalation steps of the catalytic cycle. To overcome this, we utilize [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2). The dppf ligand has a wide bite angle (~99°), which sterically forces the intermediate Pd(II) complexes into a geometry that accelerates the final reductive elimination step, preventing catalyst stalling ().

Workflow & Logical Pathways

Logical workflow for the functionalization and cross-coupling of 1-methoxy-3-pentylbenzene.

Experimental Protocols

Protocol A: Regioselective Bromination

Objective: Install the cross-coupling handle to yield 1-bromo-4-methoxy-2-pentylbenzene.

• Setup: Charge a flame-dried 100 mL round-bottom flask with 1-methoxy-3-pentylbenzene (10.0 mmol, 1.78 g) and anhydrous acetonitrile (30 mL).

• Temperature Control: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Add N-Bromosuccinimide (NBS, 10.5 mmol, 1.87 g) portion-wise over 15 minutes to prevent rapid exothermic degradation. Insight: Shield the reaction from direct light using aluminum foil to minimize radical side-reactions at the benzylic position of the pentyl chain.

• Reaction: Allow the reaction to warm to room temperature and stir for 3 hours.

• Self-Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC) using a 9:1 Hexanes:Ethyl Acetate eluent. The starting material (Rf ≈ 0.6) should be completely consumed, replaced by a slightly lower Rf spot corresponding to the bromide.

• Quench: Add saturated aqueous Na2S2O3 (15 mL). The disappearance of any yellow/orange tint confirms the neutralization of residual active bromine species.

• Workup & Purification: Extract with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo. Purify via flash column chromatography (100% Hexanes) to yield the product as a colorless oil.

Protocol B: Suzuki-Miyaura Cross-Coupling

Objective: Couple the sterically hindered bromide with an arylboronic acid (e.g., 4-fluorophenylboronic acid).

• Setup: In a nitrogen-filled glovebox or using standard Schlenk techniques, charge a Schlenk tube with 1-bromo-4-methoxy-2-pentylbenzene (5.0 mmol, 1.28 g), 4-fluorophenylboronic acid (6.0 mmol, 0.84 g), and K2CO3 (10.0 mmol, 1.38 g).

• Catalyst Addition: Add Pd(dppf)Cl2 (0.25 mmol, 183 mg, 5 mol%).

• Solvent Addition: Add degassed 1,4-Dioxane (20 mL) and degassed deionized H2O (5 mL). Causality Note: Strict degassing is critical; residual oxygen will irreversibly oxidize the Pd(0) active species to inactive Pd(II) complexes.

• Reaction: Seal the tube and heat to 90 °C in an oil bath for 12 hours.

• Self-Validation Checkpoint: The mixture will transition from yellow/orange to dark brown. The formation of a black precipitate (palladium black) at the end of the reaction indicates successful cycle completion and catalyst retirement.

• Workup & Purification: Cool to room temperature, dilute with EtOAc (20 mL), and filter through a pad of Celite to remove palladium residues. Wash the filtrate with water and brine, dry over Na2SO4, and concentrate. Purify via silica gel chromatography (Hexanes:EtOAc gradient) to isolate the biaryl product.

Optimization Data

To demonstrate the necessity of the chosen catalytic system, the following table summarizes the optimization of the Suzuki-Miyaura coupling for this specific sterically hindered substrate.

Entry	Catalyst System	Ligand	Base	Solvent	Time (h)	Yield (%)	Observation / Causality
1	Pd(PPh3)4 (5 mol%)	None	Na2CO3	Toluene/H2O	24	45%	Slow reductive elimination due to narrow bite angle.
2	Pd(OAc)2 (5 mol%)	SPhos	K3PO4	Toluene/H2O	16	78%	Bulky ligand improves oxidative addition.
3	Pd(dppf)Cl2 (5 mol%)	dppf	K2CO3	Dioxane/H2O	12	94%	Wide bite angle (99°) accelerates reductive elimination.
4	Pd2(dba)3 (2.5 mol%)	XPhos	Cs2CO3	Dioxane/H2O	12	88%	Excellent conversion, but slight protodeboronation observed.

Catalytic Cycle

Palladium-catalyzed Suzuki-Miyaura cycle for sterically hindered aryl bromides.

References

• GPR120 receptor agonists and uses thereof. Google Patents (US8299117B2).

• Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483 (1995). URL:[Link]

• Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338-6361 (2008). URL:[Link]

Sources

• 1. US8299117B2 - GPR120 receptor agonists and uses thereof - Google Patents [patents.google.com]
• 2. 2-Methoxy-6-pentylphenol | High Purity | For Research Use [benchchem.com]
• 3. US8299117B2 - GPR120 receptor agonists and uses thereof - Google Patents [patents.google.com]

Application Note: Advanced Extraction and Purification Protocols for 1-Methoxy-3-pentylbenzene

Document Type: Technical Protocol & Application Guide Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Compound Focus: 1-Methoxy-3-pentylbenzene (CAS: 20056-57-9)

Executive Summary & Chemical Context

1-Methoxy-3-pentylbenzene (also known as 3-pentylanisole) is a critical alkyl-substituted anisole derivative. It serves as a foundational building block in the pharmaceutical industry, particularly in the synthesis of GPR120 receptor agonists targeted for metabolic diseases like Type II diabetes[1], and as a direct precursor for complex phenolic compounds such as 2-methoxy-6-pentylphenol and various cannabinoid analogs[2].

The synthesis of 3-pentylanisole typically involves either the reduction of corresponding ketones, Grignard additions[3], or the direct etherification/methylation of 3-pentylphenol. Regardless of the synthetic route, the post-reaction matrix is often contaminated with unreacted phenolic precursors, organometallic salts, and polar byproducts. This application note details a field-proven, highly scalable workflow for the extraction and purification of 1-methoxy-3-pentylbenzene, emphasizing the physicochemical causality behind each operational choice.

Physicochemical Profiling & Purification Logic

To design a self-validating purification system, we must first analyze the target's physicochemical profile. 1-Methoxy-3-pentylbenzene lacks hydrogen-bond donating groups and possesses a hydrophobic pentyl chain, rendering it highly lipophilic.

Table 1: Physicochemical Properties & Operational Implications

Property	Value	Implication for Purification Strategy
Molecular Weight	178.27 g/mol	Low molecular weight makes it highly amenable to vacuum distillation without thermal degradation.
LogP (Estimated)	~4.5	Highly hydrophobic; partitions strongly into non-polar organic solvents, allowing exclusion of polar impurities during extraction.
Acid/Base Profile	Neutral	Unaffected by pH changes. Allows for the selective removal of weakly acidic impurities (e.g., unreacted phenols) via alkaline washing.
Boiling Point	~110-115 °C (10 mmHg)	Ideal candidate for fractional vacuum distillation as a final polishing step for scale-up manufacturing.

By exploiting these properties, we can construct a logical sequence of phase separations and chromatographic steps to isolate the target with >99% purity.

Fig 1. Phase partitioning logic exploiting the physicochemical properties of the target and impurities.

Experimental Protocols

The following protocols are designed to be sequentially executed. They form a self-validating system: success in the liquid-liquid extraction phase drastically simplifies the subsequent chromatographic and distillation steps.

Fig 2. Step-by-step extraction and purification workflow for 1-methoxy-3-pentylbenzene.

Reaction Quench & Liquid-Liquid Extraction (LLE)

Objective: Isolate the lipophilic target from polar reaction byproducts and unreacted starting materials.

• Quenching: Cool the crude reaction mixture to 0–5 °C. Slowly add saturated aqueous ammonium chloride ( NH4​Cl ).

  • Causality: NH4​Cl safely neutralizes unreacted organometallic reagents (e.g., Grignard residues) without creating a highly acidic environment that could trigger unwanted side reactions. The high ionic strength also minimizes emulsion formation (salting-out effect).

• Primary Extraction: Add Hexane or Methyl tert-butyl ether (MTBE) to the mixture (3 × 50 mL per 100 mmol reaction).

  • Causality: While ethyl acetate is a common extraction solvent, it co-extracts moderate amounts of water and polar impurities. Hexane strictly leverages the high LogP of 1-methoxy-3-pentylbenzene, leaving polar contaminants in the aqueous layer[4].

• Alkaline Wash (Critical Step): Wash the combined organic layers with 5% aqueous Na2​CO3​ or 1M NaOH (2 × 50 mL).

  • Causality: If the synthesis utilized 3-pentylphenol, unreacted phenol will contaminate the organic layer. The alkaline wash deprotonates the phenol into a water-soluble phenolate salt, cleanly stripping it from the hexane layer.

• Brine Wash & Desiccation: Wash with saturated NaCl (brine) to remove residual water, then dry the organic phase over anhydrous Na2​SO4​ . Filter and concentrate under reduced pressure.

Normal-Phase Silica Gel Chromatography

Objective: Remove structurally similar lipophilic impurities (e.g., dialkylated byproducts or homocoupling dimers).

• Column Preparation: Pack a glass column with 230–400 mesh silica gel using pure hexanes as the slurry solvent.

• Loading: Dissolve the crude oil in a minimum volume of hexanes and carefully load it onto the silica bed.

• Elution: Elute using an isocratic or shallow gradient of Hexanes:Ethyl Acetate (98:2).

  • Causality: 1-methoxy-3-pentylbenzene is a neutral, non-polar ether. By utilizing a low-polarity mobile phase, we exploit its lack of hydrogen-bond donors. The target elutes rapidly, while more polar impurities are strongly retained by the silanol groups on the stationary phase.

• Validation: Monitor fractions via Thin Layer Chromatography (TLC). The target will present as a UV-active spot with an Rf​ of ~0.75 in 98:2 Hexanes:EtOAc.

Vacuum Distillation for Scale-Up Polishing

Objective: Achieve >99% purity for pharmaceutical-grade applications.

• Setup: Transfer the chromatographically purified oil to a short-path distillation apparatus equipped with a Vigreux column.

• Evacuation: Gradually apply vacuum to reach ~10 mmHg.

  • Causality: Distilling under vacuum lowers the boiling point from >240 °C (atmospheric) to ~110-115 °C, preventing thermal degradation or unwanted oxidation of the pentyl chain.

• Collection: Discard the initial low-boiling fore-run (typically residual solvents). Collect the main fraction distilling at ~110-115 °C (at 10 mmHg) as a clear, colorless oil.

Quantitative Recovery & Analytical Data

To ensure process reliability, the following table summarizes expected chromatographic behavior and recovery metrics based on standard laboratory scale-up.

Table 2: Chromatographic Gradient & Recovery Data

Mobile Phase (Hexane:EtOAc)	Column Volumes (CV)	Target Rf​	Elution Profile & Impurity Management
100:0	1 - 3	0.65	Non-polar hydrocarbon byproducts (e.g., biphenyls from homocoupling) elute.
98:2	4 - 6	0.75	1-methoxy-3-pentylbenzene elutes. (Expected recovery: 85-92%)
90:10	7 - 9	0.90	Strongly retained polar byproducts and trace unreacted phenols elute.

Self-Validation Check: If the alkaline wash in Section 3.1 was performed correctly, the 90:10 elution fraction should yield negligible mass, validating the efficiency of the upstream liquid-liquid extraction.

References

• Source: google.
• Source: nih.
• Source: benchchem.

Sources

• 1. US8299117B2 - GPR120 receptor agonists and uses thereof - Google Patents [patents.google.com]
• 2. 2-Methoxy-6-pentylphenol | High Purity | For Research Use [benchchem.com]
• 3. Isolation of C11 Compounds and a Cyclopropane Fatty Acid from an Okinawan Ascidian, Diplosoma sp - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US8299117B2 - GPR120 receptor agonists and uses thereof - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-Methoxy-3-pentylbenzene

Welcome to the technical support guide for the synthesis of 1-methoxy-3-pentylbenzene. This document is designed for researchers, chemists, and drug development professionals seeking to enhance the yield and purity of this valuable aromatic intermediate. We will explore common synthetic challenges, provide in-depth troubleshooting advice, and offer optimized protocols grounded in established chemical principles.

Section 1: Choosing Your Synthetic Strategy

The optimal route to 1-methoxy-3-pentylbenzene depends heavily on the availability of starting materials, scale of the reaction, and the equipment at your disposal. Below is a comparative analysis of the most common synthetic approaches.

Synthetic Route	Common Starting Materials	Key Advantages	Potential Challenges & Low-Yield Causes
Williamson Ether Synthesis	3-Pentylphenol, Methyl Iodide	High atom economy, generally straightforward.	Competing C-alkylation, incomplete deprotonation, E2 elimination with poor substrates.[1]
Friedel-Crafts Acylation + Reduction	Anisole (Methoxybenzene), Valeryl Chloride	Inexpensive starting materials, scalable.	Carbocation rearrangements (if alkylating directly), regioselectivity issues (ortho/para mix), harsh reduction conditions.[2][3]
Suzuki-Miyaura Coupling	3-Bromoanisole, Pentylboronic Acid (or ester)	High functional group tolerance, excellent selectivity.	Catalyst cost and sensitivity, challenges with sp³ coupling partners, rigorous anhydrous conditions may be needed.[4][5]
Grignard Reaction	3-Bromoanisole, Pentyl Halide	Strong C-C bond formation.	Strict anhydrous conditions required, Grignard reagent basicity can cause side reactions.[6][7]

Workflow: Selecting a Synthetic Pathway

Use the following decision tree to help select the most appropriate starting point for your synthesis.

Caption: Decision tree for selecting a synthetic route.

Section 2: Troubleshooting the Williamson Ether Synthesis Route

This is often the most direct method, involving the SN2 reaction between a 3-pentylphenoxide and a methylating agent.[8]

FAQ 1: My yield is low during the methylation of 3-pentylphenol. What are the primary causes and how can I improve the outcome?

Low yields in this synthesis typically stem from three main factors: incomplete deprotonation of the phenol, choice of solvent, and the reactivity of the methylating agent.

Causality & Optimization Strategies:

• Incomplete Deprotonation: The phenoxide is the active nucleophile. If the phenol is not fully deprotonated, the reaction rate will be significantly slower.[9]

  • Weak Bases (e.g., K₂CO₃, NaOH): These are often used for safety and cost but may not achieve full deprotonation. The reaction may require higher temperatures or longer reaction times. They are effective but require careful optimization.

  • Strong Bases (e.g., NaH, KH): Sodium hydride (NaH) provides irreversible and complete deprotonation of the phenol, generating the highly nucleophilic "naked" phenoxide.[10] This is often the most effective method for maximizing yield.

• Solvent Effects: The solvent plays a critical role in solvating the counter-ion and influencing the nucleophilicity of the phenoxide.

  • Protic Solvents (e.g., Ethanol): These can solvate the alkoxide, reducing its nucleophilicity and slowing the reaction.[9]

  • Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These are highly recommended. They solvate the cation (Na⁺ or K⁺), leaving the phenoxide anion more exposed and reactive, thereby accelerating the desired SN2 reaction.[9][11]

• Methylating Agent: While methyl iodide (CH₃I) is common, dimethyl sulfate ((CH₃)₂SO₄) is a highly efficient and often more cost-effective alternative for methylation.

Optimized Protocol: Williamson Ether Synthesis using NaH

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add 3-pentylphenol (1.0 equiv.) to a flame-dried, three-neck flask equipped with a magnetic stirrer, thermometer, and dropping funnel.

• Solvent Addition: Add anhydrous DMF (approx. 5-10 mL per gram of phenol).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equiv.) portion-wise over 15-20 minutes. Caution: Hydrogen gas is evolved. Ensure proper ventilation.

• Activation: Allow the mixture to stir at room temperature for 30-45 minutes after the addition is complete, or until gas evolution ceases.

• Methylation: Cool the resulting sodium 3-pentylphenoxide solution back to 0 °C. Add methyl iodide (1.2 equiv.) dropwise via the dropping funnel, maintaining the internal temperature below 15 °C.

• Reaction: After addition, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor progress by TLC (e.g., 9:1 Hexanes:Ethyl Acetate).

• Quenching & Work-up: Carefully quench the reaction by slowly adding ice-cold water. Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography.

FAQ 2: I am observing a significant amount of a C-alkylated byproduct. How can I minimize this side reaction?

The formation of a C-alkylated product (e.g., 2-methyl-5-pentylphenol) occurs because the phenoxide ion is an ambident nucleophile , meaning it has two nucleophilic sites: the oxygen and the activated carbon atoms of the aromatic ring (ortho and para positions).[1]

Troubleshooting & Optimization:

• Solvent Choice: This is the most critical factor.

  • Polar Aprotic Solvents (DMF, DMSO): These solvents strongly favor O-alkylation . They effectively solvate the cation, freeing the oxygen anion to act as the primary nucleophile. This is the recommended solution.

  • Protic or Non-Polar Solvents: These can lead to ion-pairing and aggregation, which can increase the propensity for C-alkylation.

• Counter-ion: While less impactful than the solvent, larger, "softer" cations (like K⁺ or Cs⁺) can sometimes increase the ratio of O- to C-alkylation compared to smaller, "harder" cations like Li⁺ or Na⁺.

Section 3: Troubleshooting the Friedel-Crafts Acylation-Reduction Route

This two-step route begins with the acylation of anisole to form 1-(methoxy-phenyl)pentan-1-one, followed by reduction of the ketone to yield the pentyl group.

FAQ 1: My Friedel-Crafts acylation of anisole gives a low yield and a mixture of ortho and para isomers. How can I improve this?

The methoxy group is a strong ortho, para-directing activator in electrophilic aromatic substitution.[3] Achieving high regioselectivity for the desired para-isomer (4-methoxy) over the ortho-isomer is a common challenge.

Causality & Optimization Strategies:

• Steric Hindrance: The para position is sterically less hindered than the ortho positions, which are adjacent to the methoxy group. Lowering the reaction temperature often enhances selectivity for the para product by favoring the thermodynamically more stable transition state.

• Lewis Acid Stoichiometry: The product ketone complexes with the Lewis acid catalyst (e.g., AlCl₃).[2] Therefore, a stoichiometric amount (or slight excess) of the catalyst is required, not a catalytic amount. Insufficient catalyst will result in low conversion.

• Reaction Conditions:

  • Temperature Control: Start the reaction at 0 °C and allow it to proceed at a controlled temperature. Runaway temperatures can decrease selectivity and lead to byproduct formation.

  • Solvent: Dichloromethane (CH₂Cl₂) or carbon disulfide (CS₂) are common solvents. CS₂ can sometimes improve para-selectivity.

Optimized Protocol: Friedel-Crafts Acylation of Anisole

• Setup: To a flame-dried, three-neck flask under an inert atmosphere, add anhydrous aluminum chloride (AlCl₃, 1.2 equiv.) and anhydrous CH₂Cl₂.

• Acyl Chloride Addition: Cool the suspension to 0 °C. Add valeryl chloride (1.1 equiv.) dropwise.

• Anisole Addition: To this mixture, add a solution of anisole (1.0 equiv.) in anhydrous CH₂Cl₂ dropwise over 30-60 minutes, keeping the internal temperature below 5 °C.

• Reaction: Stir the mixture at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor by TLC or GC-MS.

• Work-up: Quench the reaction by carefully and slowly pouring the mixture onto crushed ice containing concentrated HCl.

• Extraction: Extract the aqueous layer with CH₂Cl₂. Wash the combined organic layers with water, 5% NaOH solution, and brine.[3]

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent. The resulting mixture of ketone isomers can often be purified by recrystallization or column chromatography to isolate the desired para-isomer, which is then carried on to the reduction step.

FAQ 2: The reduction of my 1-(4-methoxyphenyl)pentan-1-one is cleaving the methyl ether. What is a better reduction method?

The Clemmensen reduction (Zn(Hg), conc. HCl) is effective for reducing aryl ketones but uses harsh acidic conditions that can cleave acid-sensitive groups like methyl ethers. The Wolff-Kishner reduction, performed under basic conditions, is the preferred alternative to preserve the methoxy group.

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Williamson ether synthesis | TCI AMERICA [tcichemicals.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]

troubleshooting common impurities in 1-methoxy-3-pentylbenzene distillation

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies for common impurities encountered during the distillation of 1-methoxy-3-pentylbenzene. This document is designed to offer practical, in-depth solutions to challenges that may arise during the purification process.

Frequently Asked Questions (FAQs)

Q1: What is the expected boiling point of 1-methoxy-3-pentylbenzene?

Compound	Boiling Point (°C)
1-Methoxy-3-methylbenzene	175-176 °C[1][2][3]
1-Methoxy-3-propylbenzene	Not available
Anisole (Methoxybenzene)	153-154 °C[4]
p-Methylanisole	~174 °C[5][6]
3-Vinylanisole	204-205 °C

It is crucial to perform distillations of novel compounds like 1-methoxy-3-pentylbenzene under reduced pressure (vacuum distillation) to prevent thermal degradation.

Q2: What are the most common synthetic routes to 1-methoxy-3-pentylbenzene and their associated impurities?

The two most common synthetic routes are the Williamson Ether Synthesis and Friedel-Crafts Alkylation. Each has a distinct impurity profile.

• Williamson Ether Synthesis: This method involves the reaction of a 3-pentylphenoxide with a methylating agent (like dimethyl sulfate or methyl iodide) or the reaction of sodium methoxide with a 3-pentylhalobenzene. The primary side reaction is elimination , especially if using a secondary pentyl halide, which would lead to the formation of pentenes .[7][8]

• Friedel-Crafts Alkylation: This involves the reaction of anisole with a pentylating agent (e.g., 1-pentyl halide or 1-pentene) in the presence of a Lewis acid catalyst.[9] Common impurities include isomers (ortho- and para-pentylanisole), polyalkylated products (e.g., dimethoxy-dipentylbenzene), and rearranged pentylbenzene isomers if the reaction conditions allow for carbocation rearrangement.[10]

Q3: My distilled 1-methoxy-3-pentylbenzene is discolored. What could be the cause?

Discoloration, often appearing as a yellow or brown tint, can be caused by several factors:

• Thermal Decomposition: Overheating during distillation can lead to the degradation of the ether, potentially forming phenolic compounds which are susceptible to oxidation and can cause coloration.

• Acidic Impurities: Trace amounts of acidic impurities from the synthesis (e.g., residual Lewis acid from a Friedel-Crafts reaction) can catalyze decomposition or other side reactions at elevated temperatures.

• Oxidation: The presence of air (oxygen) in the distillation apparatus at high temperatures can lead to the oxidation of the product or impurities.

Q4: How can I best analyze the purity of my distilled 1-methoxy-3-pentylbenzene?

A combination of analytical techniques is recommended for a comprehensive purity assessment:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the ideal method for identifying and quantifying volatile impurities, such as residual solvents, starting materials, and isomeric byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for confirming the structure of the desired product and identifying any isomeric or rearranged impurities.

• Infrared (IR) Spectroscopy: Can be used to confirm the presence of the ether functional group and the absence of hydroxyl groups (from phenolic impurities) or carbonyl groups (from potential oxidation products).

Troubleshooting Guides

Issue 1: Presence of Low-Boiling Impurities

Symptom: The initial fractions of the distillation contain significant amounts of impurities, as identified by GC-MS.

Potential Causes & Solutions:

Cause	Identification	Solution
Residual Solvents	Sharp, early-eluting peaks in the GC-MS chromatogram corresponding to the solvents used in the synthesis or workup (e.g., diethyl ether, dichloromethane, toluene).	Ensure the crude product is thoroughly dried under vacuum before distillation. A preliminary distillation at atmospheric pressure (if the solvent has a significantly lower boiling point) can also remove the bulk of the solvent.
Pentene Isomers (from Williamson Synthesis)	Peaks in the GC-MS with a mass corresponding to C5H10.	This indicates that an E2 elimination side reaction has occurred. To minimize this, use a primary pentyl halide if possible. If a secondary halide must be used, employ a less sterically hindered base and lower reaction temperatures.[7][8]
Unreacted Anisole or Pentyl Halide	Peaks corresponding to the mass and fragmentation pattern of the starting materials in the GC-MS.	Ensure the reaction goes to completion by optimizing reaction time and temperature. A pre-distillation wash with an appropriate aqueous solution can help remove some unreacted starting materials. For example, unreacted phenol can be removed by washing with a dilute NaOH solution.[11]

Issue 2: Presence of High-Boiling Impurities

Symptom: The main fraction of 1-methoxy-3-pentylbenzene is contaminated with compounds that have a similar or higher boiling point, making separation by distillation difficult.

Potential Causes & Solutions:

Cause	Identification	Solution
Isomeric Products (from Friedel-Crafts Alkylation)	Multiple peaks in the GC-MS with the same mass as the product but different retention times. 1H NMR will show a complex aromatic region.	The methoxy group in anisole directs alkylation to the ortho and para positions.[12] Optimizing the Friedel-Crafts reaction conditions (catalyst, temperature, and solvent) can favor the formation of one isomer over the others. Fractional distillation with a high-efficiency column may be necessary to separate these isomers.
Polyalkylated Products (from Friedel-Crafts Alkylation)	Peaks in the GC-MS with a mass corresponding to the addition of more than one pentyl group to the anisole ring.	Use a large excess of anisole relative to the pentylating agent to favor mono-alkylation.[13]
Rearranged Alkyl Isomers (from Friedel-Crafts Alkylation)	Peaks in the GC-MS with the same mass as the product, and NMR data suggesting a branched pentyl chain.	Carbocation rearrangements are common in Friedel-Crafts alkylations.[10] Using a milder Lewis acid or lower reaction temperatures can sometimes minimize rearrangements. Alternatively, Friedel-Crafts acylation followed by reduction of the ketone can be used to install a linear alkyl chain without rearrangement.
Phenolic Impurities (from Thermal Degradation)	A broad peak in the 1H NMR spectrum in the -OH region. IR spectroscopy may show a broad O-H stretch.	This is a sign of thermal decomposition. Distill under a higher vacuum to lower the boiling point. Ensure the distillation apparatus is free of any acidic residues.

Experimental Protocols

Protocol 1: General Purification of Crude 1-methoxy-3-pentylbenzene

• Aqueous Workup:

  • Wash the crude product with a saturated aqueous solution of sodium bicarbonate to neutralize any residual acid.

  • Follow with a wash with brine (saturated aqueous NaCl) to remove any water-soluble impurities.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

• Vacuum Distillation:

  • Set up a fractional distillation apparatus for vacuum distillation.

  • Slowly heat the crude product under vacuum.

  • Collect the fractions based on the boiling point and monitor the purity of each fraction by GC-MS.

Visualizations

Synthetic Pathways and Potential Impurities

Caption: Synthetic routes to 1-methoxy-3-pentylbenzene and their major impurities.

Troubleshooting Logic for Distillation

Sources

• 1. Benzene, 1-methoxy-3-methyl- [webbook.nist.gov]
• 2. chembk.com [chembk.com]
• 3. 3-Methylanisole 99 100-84-5 [sigmaaldrich.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 104-93-8・p-Methylanisole・032-09723・038-09725[Detail Information]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 6. 104-93-8 CAS MSDS (4-Methylanisole) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. mt.com [mt.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Purification of Anisole - Chempedia - LookChem [lookchem.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Friedel-Crafts Alkylation [organic-chemistry.org]

Technical Support Center: Optimizing Etherification Reactions for Substituted Phenols

Welcome to the technical support center for optimizing etherification reactions. This guide is designed for researchers, scientists, and professionals in drug development who are working with substituted phenols, using the synthesis of ethers from 3-pentylphenol as a core example. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate the complexities of these reactions and achieve optimal results.

Introduction to Etherification of 3-Pentylphenol

The Williamson ether synthesis is a cornerstone of organic chemistry for preparing ethers. While seemingly straightforward, the reaction of a phenoxide with an alkylating agent is nuanced, especially with substituted phenols like 3-pentylphenol. Factors such as steric hindrance, the choice of base, solvent, and temperature can significantly impact reaction yield and purity by influencing the competition between O-alkylation (ether formation) and C-alkylation (a common side reaction). This guide will address these critical parameters to ensure a successful synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most critical first step in the Williamson ether synthesis of 3-pentylphenol?

The most crucial initial step is the quantitative formation of the phenoxide. The hydroxyl proton of 3-pentylphenol is acidic, but a sufficiently strong base is required for complete deprotonation. Incomplete deprotonation will result in unreacted starting material, complicating purification. Sodium hydride (NaH) is a strong, non-nucleophilic base that is highly effective for this purpose, as it irreversibly deprotonates the phenol.

Q2: How do I choose the right solvent for my reaction?

The choice of solvent is critical for both phenoxide formation and the subsequent alkylation. Polar aprotic solvents like N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) are generally preferred. These solvents effectively solvate the cation (e.g., Na+) of the phenoxide salt, leaving the phenoxide oxygen as a more potent nucleophile. This enhances the rate of the desired O-alkylation.

Q3: My reaction is showing a significant amount of a side product. What could it be?

A common side product in the alkylation of phenoxides is the C-alkylated isomer. This occurs when the alkylating agent reacts with the aromatic ring instead of the phenoxide oxygen. The choice of solvent can influence the O/C alkylation ratio. Solvents that promote a "naked" phenoxide anion (e.g., DMF, THF) favor O-alkylation. In contrast, protic solvents can lead to more C-alkylation.

Q4: Can I use any alkyl halide for this reaction?

The structure of the alkyl halide is a key determinant of the reaction's success. Primary alkyl halides are ideal for the Williamson ether synthesis. Secondary and tertiary alkyl halides are more prone to undergoing E2 elimination reactions in the presence of the basic phenoxide, leading to the formation of alkenes instead of the desired ether.

Troubleshooting Guide

This section addresses common problems encountered during the etherification of 3-pentylphenol.

Problem 1: Low or No Product Formation

Potential Cause	Troubleshooting Step	Scientific Rationale
Incomplete Deprotonation	Ensure the use of a sufficiently strong and fresh base (e.g., NaH). Allow adequate time for the deprotonation to complete before adding the alkylating agent.	The phenoxide is the active nucleophile. Incomplete formation leads to low reactivity.
Poor Quality Alkylating Agent	Use a fresh, pure alkylating agent. Alkyl halides can degrade over time.	Impurities or degradation products can inhibit the reaction or lead to side products.
Reaction Temperature Too Low	Gradually increase the reaction temperature. Monitor the reaction progress by TLC or LC-MS.	The SN2 reaction has an activation energy barrier that needs to be overcome.
Steric Hindrance	If using a bulky alkylating agent, consider a longer reaction time or a more reactive (e.g., iodide) leaving group.	Steric hindrance can significantly slow down the rate of the SN2 reaction.

Problem 2: Significant Side Product Formation (e.g., C-alkylation or Elimination)

Potential Cause	Troubleshooting Step	Scientific Rationale
Use of Secondary/Tertiary Alkyl Halide	Switch to a primary alkyl halide if possible.	Secondary and tertiary alkyl halides favor E2 elimination over SN2 substitution with a strong base like phenoxide.
High Reaction Temperature	Run the reaction at a lower temperature for a longer period.	Higher temperatures can favor elimination and C-alkylation pathways.
Inappropriate Solvent Choice	Ensure a polar aprotic solvent (e.g., DMF, THF) is used.	These solvents favor O-alkylation by solvating the counter-ion and leaving the phenoxide oxygen more nucleophilic.

Problem 3: Complex Product Mixture and Difficult Purification

Potential Cause	Troubleshooting Step	Scientific Rationale
Excess Reagents	Use a stoichiometric amount or a slight excess (1.1 equivalents) of the alkylating agent.	A large excess of the alkylating agent can lead to side reactions and complicate purification.
Reaction Time Too Long	Monitor the reaction by an appropriate method (e.g., TLC) and quench it once the starting material is consumed.	Prolonged reaction times, especially at elevated temperatures, can lead to product degradation or the formation of byproducts.

Experimental Protocols

Protocol 1: General Procedure for the Etherification of 3-Pentylphenol

Materials:

• 3-Pentylphenol

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous N,N-dimethylformamide (DMF)

• Primary alkyl halide (e.g., 1-iodobutane)

• Diethyl ether

• 1 M HCl

• Saturated NaCl solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Nitrogen or Argon inert atmosphere setup

• Separatory funnel

Procedure:

• Preparation: To a dry, three-necked round-bottom flask under an inert atmosphere (N₂ or Ar), add 3-pentylphenol (1.0 eq).

• Solvent Addition: Add anhydrous DMF (approximately 0.2 M concentration relative to the phenol).

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (1.2 eq) portion-wise.

• Phenoxide Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until hydrogen gas evolution ceases.

• Alkylation: Cool the reaction mixture back to 0 °C and add the primary alkyl halide (1.1 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC.

• Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding it to a beaker of ice-cold water.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

• Washing: Wash the combined organic layers with 1 M HCl (2x) and then with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography.

Visualizing the Process

Reaction Workflow

Caption: Decision tree for troubleshooting low yields and side reactions.

References

• Solvent Effects in Williamson Ether Synthesis. Organic Chemistry, 2nd ed., Oxford University Press. (A general principle widely covered in organic chemistry textbooks, a representative link is provided for the concept of polar aprotic solvents). [Link]

• Substitution and Elimination Reactions. LibreTexts Chemistry.[Link]

Technical Support Center: A Guide to Minimizing Ortho-Substituted Byproducts in the Synthesis of 1-Methoxy-4-pentylbenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for controlling regioselectivity during the synthesis of 1-methoxy-4-pentylbenzene, a common challenge in electrophilic aromatic substitution. While the methoxy group of anisole is a strong ortho-, para-director, the formation of the 1-methoxy-2-pentylbenzene isomer is often undesirable.[1] This document outlines strategies, protocols, and troubleshooting advice to maximize the yield of the desired para-isomer.

Frequently Asked Questions (FAQs)

Q1: Why am I getting a significant amount of the ortho-substituted byproduct in my Friedel-Crafts alkylation of anisole?

A1: The methoxy group (-OCH₃) on anisole is a powerful electron-donating group.[2][3] Through resonance, it increases the electron density at the ortho (1,2) and para (1,4) positions, making them highly susceptible to electrophilic attack.[4] Both positions are electronically activated, but the para position is sterically less hindered.[5][6] Highly reactive catalysts, such as aluminum chloride (AlCl₃), often exhibit low selectivity, leading to a mixture of both isomers.[7][8]

Q2: What is the single most important factor I can change to improve my para-selectivity?

A2: Catalyst selection is paramount. Shifting from highly active, non-selective Lewis acids (like AlCl₃) to shape-selective heterogeneous catalysts, such as zeolites (e.g., H-ZSM-5), can dramatically increase para-selectivity.[9][10][11] The microporous structure of these catalysts creates a sterically demanding environment that preferentially allows the formation of the linear para-isomer over the bulkier ortho-isomer within its channels.[9][10]

Q3: Is it possible to completely eliminate the ortho byproduct?

A3: Achieving 100% para-selectivity is extremely challenging. However, by optimizing the catalyst, reaction temperature, and choice of alkylating agent, it is possible to elevate the para-isomer content to over 95% of the product mixture, significantly simplifying purification.[9]

Q4: I'm having trouble separating the ortho and para isomers. What do you recommend?

A4: The structural similarity and close boiling points of ortho and para isomers make separation by standard distillation difficult.[12] High-performance liquid chromatography (HPLC) or gas chromatography (GC) are effective analytical and preparative separation techniques.[13] In some cases, selective adsorption using molecular sieves can be employed to isolate the ortho isomer, enriching the mixture in the para-product.[14] Alternatively, if the downstream application can tolerate the ortho-isomer, carrying the mixture to the next step and purifying later may be a viable strategy.[12]

Troubleshooting & Optimization Guides

Problem 1: Poor Para-Selectivity (<80%) Using Traditional Lewis Acid Catalysts

This issue is common when using catalysts like AlCl₃ or FeCl₃, which are highly active but not selective.

Root Cause Analysis: The high reactivity of strong Lewis acids leads to a kinetically controlled product distribution where both the electronically activated ortho and para positions are readily alkylated.[15] The reaction's speed overrides the subtle steric factors that would otherwise favor the para position.[16]

Solutions & Protocols:

• Solution A: Employ a Shape-Selective Heterogeneous Catalyst. Zeolites, such as H-ZSM-5, have a well-defined pore structure that is dimensionally similar to the para-substituted product. This "restricted transition state selectivity" sterically inhibits the formation of the bulkier ortho-isomer inside the catalyst's pores.[9][10]

• Solution B: Increase Steric Hindrance. Using a bulkier alkylating agent or a catalyst with bulky ligands can increase the steric clash at the ortho position, making the para position more accessible.[5][6][16] This strategy leverages steric hindrance to direct the substitution.[3][5]

Data Presentation: Catalyst Effect on Ortho/Para Ratio

Catalyst	Typical Para:Ortho Ratio	Key Advantages	Considerations
AlCl₃ / FeCl₃	~60:40 to 70:30	High reactivity, low cost.	Poor selectivity, potential for polyalkylation, corrosive waste.[2][7]
H-ZSM-5 Zeolite	>95:5	High para-selectivity, reusable, environmentally benign.[9][10][17]	Requires higher temperatures, potential for catalyst deactivation.
Bismuth Triflate (Bi(OTf)₃)	~85:15	Milder conditions, catalytic amounts needed.[18]	Higher cost, may require specific solvents.

Experimental Workflow: Catalyst Selection for Para-Selectivity

Caption: Catalyst selection workflow for maximizing para-selectivity.

Problem 2: Formation of Rearranged & Poly-alkylated Byproducts

Friedel-Crafts alkylations are notorious for generating carbocation intermediates that can rearrange to more stable forms.[7][19] Furthermore, the initial product, an alkylated anisole, is more reactive than the starting material, leading to undesirable polyalkylation.[2]

Root Cause Analysis: Using a primary alkyl halide (e.g., 1-chloropentane) with a strong Lewis acid generates a primary carbocation. This can rearrange via a hydride shift to a more stable secondary carbocation, leading to the formation of 1-methoxy-4-(1-methylbutyl)benzene instead of the desired n-pentyl product.

Solution: The Friedel-Crafts Acylation / Reduction Pathway

This two-step approach avoids the issues of carbocation rearrangement and polyalkylation altogether.[20]

• Friedel-Crafts Acylation: Anisole is reacted with an acyl halide (e.g., pentanoyl chloride) in the presence of a Lewis acid. The product is an acyl-substituted anisole (a ketone). The acylium ion electrophile does not rearrange, and the resulting ketone is deactivated, preventing further acylation.[2][20]

• Reduction: The ketone is then reduced to the desired alkyl group using methods like the Clemmensen (Zn(Hg), HCl) or Wolff-Kishner (H₂NNH₂, KOH) reduction.[21]

Mechanism: Alkylation vs. Acylation Pathway

Caption: Comparison of direct alkylation vs. acylation-reduction pathways.

Detailed Experimental Protocols

Protocol 1: High Para-Selectivity via Friedel-Crafts Acylation & Clemmensen Reduction

This protocol is recommended for achieving high purity of the para-isomer without rearrangement byproducts.

Part A: Friedel-Crafts Acylation of Anisole

• Apparatus Setup: Assemble a dry 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (e.g., a scrubber with NaOH solution).

• Reagent Preparation: In the flask, suspend anhydrous aluminum chloride (AlCl₃, 1.1 eq) in 50 mL of a dry solvent like dichloromethane (DCM) or carbon disulfide under an inert atmosphere (N₂ or Ar). Cool the suspension to 0 °C in an ice bath.

• Acyl Chloride Addition: Add pentanoyl chloride (1.0 eq) to the dropping funnel and add it dropwise to the stirred AlCl₃ suspension over 30 minutes.

• Substrate Addition: After the addition is complete, add a solution of anisole (1.0 eq) in 20 mL of dry DCM dropwise over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: Once the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: Carefully pour the reaction mixture into a beaker containing 100 g of crushed ice and 20 mL of concentrated HCl to decompose the aluminum chloride complex.[22]

• Extraction & Purification: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with DCM. Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine. Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 1-(4-methoxyphenyl)pentan-1-one. Purify by vacuum distillation or column chromatography.

Part B: Clemmensen Reduction of the Ketone

• Setup: In a round-bottom flask equipped with a reflux condenser, add the crude ketone (1.0 eq) and amalgamated zinc. To prepare amalgamated zinc, stir zinc dust (4.0 eq) with a 5% HgCl₂ solution for 10 minutes, decant the liquid, and wash the solid with water.

• Reaction: Add a mixture of concentrated HCl (8 parts), water (5 parts), and ethanol (4 parts) to the flask. Heat the mixture to reflux. Add more concentrated HCl portion-wise during the reflux period (typically 4-6 hours) until the ketone is consumed (monitor by TLC).

• Workup & Isolation: Cool the reaction mixture and decant the aqueous solution from the remaining zinc. Extract the aqueous solution with diethyl ether or toluene. Wash the combined organic extracts with water, 5% sodium bicarbonate solution, and brine. Dry over anhydrous sodium sulfate and remove the solvent under reduced pressure. The resulting crude product can be purified by vacuum distillation to yield pure 1-methoxy-4-pentylbenzene.

References

• 5

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. dalalinstitute.com [dalalinstitute.com]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. youtube.com [youtube.com]
• 7. adichemistry.com [adichemistry.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chemistry.illinois.edu [chemistry.illinois.edu]
• 10. scispace.com [scispace.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Making sure you're not a bot! [gtfch.org]
• 14. US4864070A - Process for the separation of ortho chlorinated aromatic isomers by selective adsorption - Google Patents [patents.google.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. High Site Selectivity in Electrophilic Aromatic Substitutions: Mechanism of C–H Thianthrenation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. A review of new developments in the Friedel–Crafts alkylation – From green chemistry to asymmetric catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. byjus.com [byjus.com]
• 20. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 21. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 22. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Column Chromatography of 1-methoxy-3-pentylbenzene

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the purification of 1-methoxy-3-pentylbenzene via column chromatography. Here, we move beyond simple protocols to explain the underlying principles, enabling you to make informed decisions and troubleshoot effectively during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected polarity of 1-methoxy-3-pentylbenzene and how does that influence solvent selection?

A1: 1-methoxy-3-pentylbenzene is a relatively nonpolar compound. Its structure consists of a large, nonpolar benzene ring substituted with a five-carbon alkyl (pentyl) chain. The methoxy group (-OCH₃) introduces a slight degree of polarity due to the electronegative oxygen atom. However, the overall character of the molecule is dominated by its hydrophobic hydrocarbon portions. For comparison, a similar, smaller molecule, 1-methoxy-3-methylbenzene, has a calculated XLogP3-AA of 2.7, indicating significant nonpolarity[1]. The longer pentyl chain on your target molecule will render it even less polar.

This nonpolar nature dictates that for normal-phase chromatography (using a polar stationary phase like silica gel), you must use a predominantly nonpolar mobile phase (eluent) to achieve effective separation[2]. A highly polar solvent would cause the compound to travel with the solvent front, resulting in no separation.

Q2: What is a good starting solvent system for the purification of 1-methoxy-3-pentylbenzene?

A2: For a nonpolar compound like 1-methoxy-3-pentylbenzene, a good starting point is a binary mixture composed of a nonpolar hydrocarbon and a slightly more polar solvent.[3] The most common and effective systems include:

• Hexane/Ethyl Acetate: This is a standard and highly versatile system. Start with a very low percentage of ethyl acetate, such as 1-2% (e.g., 99:1 or 98:2 hexane:ethyl acetate), and gradually increase the polarity if needed.

• Hexane/Diethyl Ether: Similar in application to hexane/ethyl acetate. Diethyl ether is slightly less polar than ethyl acetate.

• Hexane/Dichloromethane (DCM): This system can be effective, but note that DCM is significantly more polar than ethyl acetate or ether and should be used in small proportions initially.

Recommendation: Begin your investigation with a hexane/ethyl acetate system, as it provides excellent resolution for a wide range of compounds.[3] Heptane is a less toxic and often recommended alternative to hexane.[4]

Q3: How do I use Thin-Layer Chromatography (TLC) to determine the optimal solvent ratio?

A3: TLC is an indispensable tool for quickly developing an optimal solvent system before committing to a large-scale column.[5][6][7] The goal is to find a solvent mixture that gives your target compound a retention factor (Rf) value between 0.25 and 0.35 .[5] An Rf in this range ensures the compound interacts sufficiently with the stationary phase for good separation without requiring excessive solvent volumes or time.[8][9]

• Rf Too High (>0.5): The compound will elute too quickly from the column, resulting in poor separation from other nonpolar components.

• Rf Too Low (<0.2): The compound will move too slowly, leading to band broadening, long elution times, and the potential for sample degradation on the column.[10]

See the "Experimental Protocols" section for a detailed step-by-step guide on performing TLC analysis.

Q4: What stationary phase should I use for this purification?

A4: Silica gel (SiO₂) is the most common and appropriate stationary phase for the purification of 1-methoxy-3-pentylbenzene.[2] It is a polar adsorbent that separates compounds based on their differential interactions (primarily hydrogen bonding and dipole-dipole) with its surface. Since your compound is relatively nonpolar, it will have weak interactions with the silica, allowing it to be eluted with a nonpolar solvent system.[2] Standard flash-grade silica gel (40-63 µm particle size) is ideal for this application.

Troubleshooting Guide

This section addresses specific issues you may encounter during the column chromatography of 1-methoxy-3-pentylbenzene.

Q5: My compound elutes with the solvent front (Rf is too high, ~1.0), even with 100% hexane. What should I do?

A5: This indicates your solvent system is still too polar relative to your compound and any impurities. While 1-methoxy-3-pentylbenzene is nonpolar, an Rf of ~1.0 in pure hexane is unusual unless your crude material contains extremely nonpolar impurities like grease or long-chain alkanes.

• Confirm Compound Identity: First, ensure the spot you are observing is indeed your product.

• Decrease Solvent Polarity: If possible, switch to an even less polar solvent than hexane, such as pentane or petroleum ether, although the effect may be minimal.[2][3]

• Consider Reverse-Phase Chromatography: If the goal is to separate the target compound from even less polar impurities, normal-phase may be challenging. In reverse-phase chromatography, you use a nonpolar stationary phase (like C18-modified silica) and a polar mobile phase (like acetonitrile/water or methanol/water).[11] In this scenario, the most nonpolar compounds are retained the longest.

Q6: My compound won't move off the baseline (Rf is too low, ~0.0). How can I get it to elute?

A6: An Rf of zero means the eluent is not polar enough to move the compound up the stationary phase.[9]

• Increase Eluent Polarity: Systematically increase the percentage of the more polar solvent in your mixture. For a hexane/ethyl acetate system, try moving from 1% to 2%, 5%, 10%, and so on, running a new TLC plate for each concentration until the target Rf of 0.25-0.35 is achieved.[5]

• Switch to a More Polar "Polar" Solvent: If you reach high percentages of ethyl acetate (e.g., >50%) and the Rf is still too low, consider switching to a more polar solvent system, such as hexane/acetone or dichloromethane/hexane.[12]

Q7: I have poor separation between my product and a nonpolar impurity (both have high Rf values). How can I improve resolution?

A7: This is a common challenge when purifying relatively nonpolar compounds. The goal is to increase the differential interaction of the compounds with the silica gel.

• Decrease Overall Solvent Polarity: Reduce the percentage of the polar component in your eluent. This will lower the Rf values of both spots, but it will force them to spend more time interacting with the stationary phase, which often enhances separation.[8]

• Change Solvent Selectivity: If reducing polarity doesn't work, switch one of the solvents in your binary mixture. Different solvents interact with compounds in unique ways. For example, if hexane/ethyl acetate fails, try hexane/diethyl ether, hexane/toluene, or hexane/DCM.[8] Sometimes a small change in solvent selectivity can dramatically improve separation where a simple polarity adjustment cannot.

• Optimize Column Parameters: Ensure you are not overloading the column with crude material. A general rule is to use a mass ratio of silica gel to crude sample of at least 30:1, and preferably 50:1 to 100:1 for difficult separations. Also, ensure your sample is loaded onto the column in a very concentrated, narrow band.[8]

Q8: My TLC spots are streaking or "tailing." What does this mean for my column?

A8: Tailing on a TLC plate is a strong indicator that you will have poor separation and broad, tailing peaks on your column.[5] The common causes are:

• Sample Overload: You have spotted too much material on the TLC plate. Try diluting your sample and spotting a smaller amount.

• Compound Degradation: The compound may be unstable on the acidic silica gel.[10] You can test for this by spotting the TLC plate, letting it sit for 20-30 minutes before eluting, and comparing it to a plate that was eluted immediately. If new spots appear or streaking worsens, degradation is likely.

• Insufficiently Polar Solvent: Sometimes, very polar impurities or baseline material can cause streaking. A slight, controlled increase in solvent polarity might resolve this.

• Solution: If degradation is suspected, you can use silica gel that has been "deactivated" or neutralized by pre-treating it with a base like triethylamine. A common practice is to add ~0.5-1% triethylamine to the eluting solvent.

Data Presentation & Recommended Solvent Systems

The following table summarizes common solvent systems for normal-phase chromatography, ordered by increasing polarity (eluting strength).

Solvent System	Polarity Index (P') of Polar Component	Typical Use Case for 1-methoxy-3-pentylbenzene	Notes
100% Hexane/Heptane	0.1	Initial wash to remove very nonpolar impurities (e.g., grease).	Unlikely to elute the target compound.
Hexane / Toluene	2.4	Can improve separation of aromatic compounds due to pi-pi interactions.	Use when hexane/EtOAc fails to resolve spots with similar polarity.
Hexane / Diethyl Ether	2.8	Good general-purpose system; slightly less polar than ethyl acetate.	Ether is highly volatile and flammable.
Hexane / Dichloromethane (DCM)	3.1	Can offer different selectivity.	DCM is a chlorinated solvent and should be handled with care in a fume hood.[13]
Hexane / Ethyl Acetate (EtOAc)	4.4	Recommended starting system. Highly versatile and effective.[3]	Provides good resolution for a wide range of compound polarities.
Hexane / Acetone	5.1	A more polar option if EtOAc is not strong enough to achieve the desired Rf.	Stronger solvent; use in low percentages.

Polarity Index values are relative measures of solvent polarity[14].

Experimental Protocols

Protocol 1: TLC Analysis for Optimal Solvent System

• Plate Preparation: Obtain a silica gel TLC plate (e.g., aluminum-backed, F₂₅₄ indicator).[5] Using a pencil, lightly draw a starting line ~1 cm from the bottom.

• Sample Spotting: Dissolve a small amount of your crude 1-methoxy-3-pentylbenzene in a volatile solvent (e.g., DCM or ethyl acetate). Using a capillary tube, spot a small amount of the solution onto the starting line. Aim for a spot size of 1-2 mm.[5]

• Prepare Elution Chamber: Pour your chosen solvent system (e.g., 98:2 hexane:ethyl acetate) into a TLC chamber or a beaker with a watch glass cover to a depth of ~0.5 cm. Ensure the solvent level is below your starting line.[5] Allow the chamber to become saturated with solvent vapor for a few minutes.

• Elution: Place the spotted TLC plate into the chamber and replace the lid. Allow the solvent front to travel up the plate until it is ~1 cm from the top.

• Visualization: Remove the plate and immediately mark the solvent front with a pencil. Visualize the spots under a UV lamp (254 nm), circling any visible spots.[9]

• Rf Calculation: Measure the distance from the starting line to the center of your target spot and the distance from the starting line to the solvent front. Calculate the Rf:

  • Rf = (Distance traveled by spot) / (Distance traveled by solvent front)

• Optimization: Adjust the solvent ratio and repeat the process until you achieve an Rf between 0.25 and 0.35 for 1-methoxy-3-pentylbenzene.

Protocol 2: Flash Column Chromatography

• Column Preparation: Select an appropriately sized column and add a small plug of cotton or glass wool to the bottom, followed by a thin layer of sand.

• Slurry Packing: In a beaker, mix your silica gel with your starting eluent (the one that gave an Rf of 0.25-0.35) to form a pourable slurry. Pour this slurry into the column, using additional eluent to rinse the beaker and wash any silica off the column walls.[15]

• Column Packing: Open the stopcock and use gentle, steady air pressure to pack the silica gel into a uniform bed. Tap the column gently to dislodge air bubbles. Never let the solvent level drop below the top of the silica bed.[15]

• Sample Loading: Once the silica is packed and the solvent is just above the silica bed, add a thin protective layer of sand. Pre-adsorb your crude sample onto a small amount of silica gel by dissolving it in a minimal amount of solvent, adding silica, and evaporating the solvent to dryness. Carefully add this dry powder to the top of the column.

• Elution: Carefully add your eluent to the column, taking care not to disturb the top layer. Apply steady air pressure to begin eluting the column at a consistent drip rate.[15]

• Fraction Collection: Collect the eluent in a series of labeled test tubes.

• Analysis: Analyze the collected fractions using TLC to determine which ones contain your pure product. Combine the pure fractions and remove the solvent using a rotary evaporator.

Visualized Workflows

Solvent System Selection Workflow

Caption: Decision tree for troubleshooting common chromatography issues.

References

• University of Rochester, Department of Chemistry. (n.d.). Solvent Systems for Flash Column Chromatography. Retrieved from [Link]

• ChemistryViews. (2012, July 3). Tips and Tricks for the Lab: Column Choices. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Solvent Systems for Silica Gel Column Chromatography. Retrieved from [Link]

• University of California, Los Angeles, Department of Chemistry and Biochemistry. (n.d.). Column Chromatography. Retrieved from [Link]

• Dhahir, N. J., et al. (2022). Safer Solvents for Active Pharmaceutical Ingredient Purification Using Column Chromatography. ACS Sustainable Chemistry & Engineering. Retrieved from [Link]

• Reddit user discussion. (2022, February 22). troubleshooting column chromatography. r/chemistry. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Chromatography. Retrieved from [Link]

• Agilent. (2023, July 25). It Isn't Always The Column: Troubleshooting Your HPLC Separation. Retrieved from [Link]

• ResearchGate. (2017, July 14). How to remove non-polar impurity from the compound? Retrieved from [Link]

• Baran Lab, Scripps Research. (n.d.). CHROMATOGRAPHY I. THIN-LAYER CHROMATOGRAPHY. Retrieved from [Link]

• Chemistry Hall. (2020, January 2). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

• ResearchGate. (2014, April 25). What is the best eluent for the Sephadex LH20 column? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Methoxy-3-(phenylethynyl)benzene. PubChem Compound Database. Retrieved from [Link]

• Reddit user discussion. (2025, February 27). Co-Eluting compounds in Column chromatography. r/Chempros. Retrieved from [Link]

• Chemistry LibreTexts. (2022, August 16). 2.2.1: Macroscale Columns. Retrieved from [Link]

• The Good Scents Company. (n.d.). 1-Methoxy-3-methylbenzene. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 1,2-Dimethoxybenzene on Newcrom R1 HPLC column. Retrieved from [Link]

• Burdick & Jackson. (n.d.). Polarity Index. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Methoxy-3-propylbenzene. PubChem Compound Database. Retrieved from [Link]

• Eluent Strength Translator. (2021, May 9). Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Benzene, 1-methoxy-3-methyl- (CAS 100-84-5). Retrieved from [Link]

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Technical Support Center: Overcoming Steric Hindrance in 1-Methoxy-3-Pentylbenzene Functionalization

Welcome to the technical support center for the functionalization of 1-methoxy-3-pentylbenzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and address common challenges encountered when working with this sterically hindered substrate. The following information synthesizes established protocols with field-proven insights to help you navigate the complexities of these reactions.

Frequently Asked Questions (FAQs)

Q1: Why is my electrophilic aromatic substitution (EAS) reaction on 1-methoxy-3-pentylbenzene giving low yields and poor regioselectivity?

A1: The primary challenge with 1-methoxy-3-pentylbenzene in EAS reactions is the steric hindrance posed by the pentyl group at the meta-position relative to the activating methoxy group. The methoxy group is an ortho-, para-director. However, the bulky pentyl group can impede access to the C2 (ortho) and C4 (para) positions, leading to reduced reaction rates and a mixture of products.[1] The C6 (ortho) position is generally more accessible.

Q2: I'm attempting a Friedel-Crafts acylation, and the reaction is not proceeding. What are the likely causes?

A2: Several factors can inhibit Friedel-Crafts acylation.[2]

• Catalyst Deactivation: Lewis acids like AlCl₃ are highly sensitive to moisture. Ensure all glassware, solvents, and reagents are anhydrous.[2]

• Insufficient Catalyst: The ketone product can complex with the Lewis acid, rendering it inactive. A stoichiometric amount or even an excess of the catalyst is often necessary.[2]

• Substrate Deactivation: The methoxy group can coordinate with the Lewis acid, deactivating the ring towards electrophilic attack.[2]

Q3: My Directed ortho-Metalation (DoM) reaction is sluggish and gives a complex mixture of products. How can I improve this?

A3: Directed ortho-Metalation (DoM) is a powerful technique for the functionalization of substituted arenes.[3][4] However, the success of the reaction is highly dependent on the choice of base, solvent, and any additives. For anisole derivatives, the methoxy group acts as a directing metalation group (DMG).[3][4] The addition of N,N,N',N'-tetramethylethylenediamine (TMEDA) can significantly increase reaction rates and yields by breaking up alkyllithium aggregates.[5]

Q4: I am struggling with a Suzuki-Miyaura cross-coupling reaction involving a derivative of 1-methoxy-3-pentylbenzene. What are the key parameters to optimize?

A4: Low conversion in sterically demanding Suzuki-Miyaura couplings is a common issue.[6] The key to success lies in the careful selection of the catalyst system (palladium precursor and ligand) and the base.[6] Standard catalysts like Pd(PPh₃)₄ are often ineffective for hindered substrates.[6]

Troubleshooting Guides

Guide 1: Electrophilic Aromatic Substitution (e.g., Friedel-Crafts Acylation)

Issue: Low to no yield in the Friedel-Crafts acylation of 1-methoxy-3-pentylbenzene.

Causality: The combination of a moderately activating methoxy group and a sterically demanding pentyl group can make the aromatic ring less susceptible to electrophilic attack, especially with bulky electrophiles. Furthermore, the Lewis acid catalyst can be deactivated by moisture or complexation with the substrate and product.[2][7]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for failed Friedel-Crafts acylation.

Step-by-Step Protocol for Friedel-Crafts Acylation:

• Setup: Thoroughly dry all glassware in an oven. Assemble the reaction apparatus under an inert atmosphere (e.g., nitrogen or argon).

• Catalyst Suspension: In a round-bottom flask, suspend anhydrous aluminum chloride (1.2 equivalents) in anhydrous dichloromethane.

• Acylating Agent Addition: Cool the suspension to 0 °C in an ice bath. Slowly add the acyl chloride (1.1 equivalents) to the stirred suspension.

• Substrate Addition: Dissolve 1-methoxy-3-pentylbenzene (1.0 equivalent) in anhydrous dichloromethane and add it dropwise to the reaction mixture at 0 °C over 30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Work-up: Carefully quench the reaction by pouring it over crushed ice and concentrated HCl.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane. Combine the organic layers and wash with saturated sodium bicarbonate solution, then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[2]

Guide 2: Directed ortho-Metalation (DoM)

Issue: Poor regioselectivity and low conversion in the lithiation of 1-methoxy-3-pentylbenzene.

Causality: While the methoxy group directs lithiation to the ortho positions (C2 and C6), the pentyl group at C3 sterically hinders the C2 position. Inefficient deprotonation can lead to a mixture of lithiated species and unreacted starting material. The aggregation state of the organolithium reagent also plays a crucial role.[5]

Key Optimization Parameters:

Parameter	Recommendation	Rationale
Organolithium Reagent	s-BuLi or t-BuLi	More reactive than n-BuLi, can overcome higher activation barriers.
Additive	TMEDA (1.2-2.0 equiv.)	Breaks down organolithium aggregates, increasing basicity and reaction rate.[5]
Solvent	Anhydrous THF or Diethyl Ether	Coordinating solvents can help to solvate the lithium cation and promote the reaction.
Temperature	-78 °C to -40 °C	Low temperatures are crucial to prevent side reactions and ensure kinetic control.

Experimental Workflow for DoM:

Caption: Experimental workflow for Directed ortho-Metalation.

Guide 3: Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura)

Issue: Low yield in the Suzuki-Miyaura coupling of a halogenated 1-methoxy-3-pentylbenzene derivative with a boronic acid.

Causality: Steric hindrance around the reaction center can impede the crucial steps of the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[6] The choice of ligand is paramount in overcoming these steric barriers.[6]

Recommended Catalyst Systems for Hindered Substrates:

Ligand	Palladium Precursor	Base	Solvent	Temperature (°C)
SPhos	Pd(OAc)₂ or G3-precatalysts	K₃PO₄	Toluene/H₂O	80-110
XPhos	Pd₂(dba)₃ or G3-precatalysts	Cs₂CO₃	1,4-Dioxane	80-110
RuPhos	Pd(OAc)₂ or G3-precatalysts	K₂CO₃	Toluene/H₂O	80-110
NHC Ligands (e.g., IPr)	[Pd(IPr)(cinnamyl)Cl]	t-BuOK	1,4-Dioxane	80-100

General Protocol for a Sterically Hindered Suzuki-Miyaura Coupling:

• Reaction Setup: In a dry reaction vessel, combine the aryl halide (1.0 equiv.), the boronic acid or ester (1.5-2.0 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).

• Inert Atmosphere: Seal the vessel and purge with an inert gas (argon or nitrogen).

• Catalyst Addition: Under the inert atmosphere, add the palladium precursor (e.g., Pd(OAc)₂, 1-5 mol%) and the ligand (e.g., SPhos, 1.1-1.2 equiv. relative to Pd).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene) via syringe.

• Reaction: Stir the mixture at the desired temperature (e.g., 80-110 °C) and monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer, concentrate, and purify by column chromatography.[6]

References

• Technical Support Center: Suzuki Coupling with Sterically Hindered Substrates - Benchchem.
• On the Mechanism of the Ortho-Directed Metalation of Anisole by n-Butyllithium.
• ortho metalation.
• Directed ortho metalation - Wikipedia.
• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. - ResearchGate.
• troubleshooting common issues in Friedel-Crafts reactions - Benchchem.
• Directed ortho metalation - Grokipedia.
• The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update - PMC.
• 16.13: Electrophilic Aromatic Substitution of Substituted Benzenes - Chemistry LibreTexts.
• ORGANIC REACTION MECHANISM.

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Reference Data & Comparative Studies

Comparative Reactivity of 1-Methoxy-3-pentylbenzene vs. 1-Methoxy-4-pentylbenzene: A Mechanistic and Experimental Guide

Executive Summary

In the synthesis of complex active pharmaceutical ingredients (APIs) and advanced materials, the regiocontrol of aromatic intermediates is paramount. Alkyl-substituted anisoles, specifically 1-methoxy-3-pentylbenzene (meta-pentylanisole) and 1-methoxy-4-pentylbenzene (para-pentylanisole), present a classic case study in how substituent positioning dictates chemical reactivity. This guide provides an in-depth comparison of their reactivity profiles under Electrophilic Aromatic Substitution (EAS) conditions, analyzing the causality behind their directing effects and providing self-validating experimental protocols for laboratory application.

Mechanistic Causality: Electronic & Steric Interplay

The reactivity of disubstituted benzenes is governed by the combined electronic contributions of their substituents. In both molecules, we are dealing with two specific directing groups:

• Methoxy Group (-OCH₃): A strongly activating group that directs incoming electrophiles to the ortho and para positions via resonance (+M effect)[1.1].

• Pentyl Group (-C₅H₁₁): A weakly activating group that also directs ortho and para via inductive effects (+I) and hyperconjugation.

1-Methoxy-3-pentylbenzene (The Synergistic System)

In the meta isomer, the directing effects of the -OCH₃ and -C₅H₁₁ groups reinforce one another. Both groups direct electrophiles to the same carbons: positions 2, 4, and 6[1.10].

• Causality: Because the electron density is synergistically increased at these specific nodes, the overall reaction rate is highly accelerated. However, position 2 is flanked by both the methoxy and pentyl groups, creating severe steric hindrance. Consequently, EAS predominantly occurs at positions 4 and 6.

1-Methoxy-4-pentylbenzene (The Competitive System)

In the para isomer, the directing effects oppose each other. The methoxy group directs to positions 2 and 6, while the pentyl group directs to positions 3 and 5.

• Causality: The resonance (+M) effect of the oxygen atom's lone pairs is vastly more powerful than the carbon chain's hyperconjugation and inductive effects combined[1.15]. Therefore, the methoxy group dominates the regioselectivity, forcing substitution almost exclusively at the positions ortho to the -OCH₃ group (positions 2 and 6)[1.2].

Logical relationship of directing groups and regioselectivity in pentylanisole isomers.

Quantitative Comparison Matrix

To streamline decision-making in synthetic route design, the following table summarizes the comparative reactivity metrics of both isomers.

Parameter	1-Methoxy-3-pentylbenzene (Meta)	1-Methoxy-4-pentylbenzene (Para)
Substituent Relationship	Meta (1,3)	Para (1,4)
Directing Effects	Synergistic (Reinforcing)	Competitive (Opposing)
Dominant Electronic Driver	Combined +M (-OCH₃) & +I (-C₅H₁₁)	+M (-OCH₃) overrides +I (-C₅H₁₁)
Primary EAS Regiocenters	Positions 4 and 6	Positions 2 and 6 (ortho to -OCH₃)
Steric Hindrance (Major)	Position 2 (Flanked by both groups)	Position 3/5 (ortho to pentyl)
Overall Reactivity Rate	Higher (Dual activation of same carbons)	Lower (Activation is split/competitive)

Self-Validating Experimental Protocol: Competitive Bromination Assay

To empirically prove the kinetic differences and regioselectivity between the two isomers, a competitive halogenation assay is the gold standard. By forcing both substrates to compete for a sub-stoichiometric amount of electrophile, the kinetic preference is directly observed and quantified.

Objective

Determine the relative reaction rates and regiochemical outcomes of m-pentylanisole versus p-pentylanisole under standard EAS conditions.

Step-by-Step Methodology

• Substrate Preparation: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stirrer, dissolve 5.0 mmol of 1-methoxy-3-pentylbenzene and 5.0 mmol of 1-methoxy-4-pentylbenzene in 20 mL of glacial acetic acid.

• Electrophile Addition: Cool the mixture to 15°C using a water bath. Dropwise, add a solution of 5.0 mmol of molecular bromine (Br₂) in 5 mL of acetic acid over a period of 15 minutes.

  • Causality: Slow addition at a controlled temperature prevents polyhalogenation and ensures that strict competitive kinetics govern the product distribution.

• Reaction Quenching: After 1 hour of continuous stirring at room temperature, quench the reaction by adding 10 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃).

  • Causality: Thiosulfate acts as a reducing agent, instantly converting unreacted Br₂ to inert bromide ions, effectively freezing the EAS process in time.

• Extraction & Purification: Extract the aqueous layer with ethyl acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Self-Validating Analysis:

  • GC-MS (Kinetics): Run the crude mixture through GC-MS to quantify the ratio of brominated m-pentylanisole to brominated p-pentylanisole. The meta isomer will exhibit a significantly higher conversion rate due to its synergistic electronic activation.

  • ¹H-NMR (Regiochemistry): Analyze the aromatic splitting patterns. For the para-isomer product, the presence of a singlet, a doublet, and a doublet of doublets in the aromatic region definitively proves substitution occurred ortho to the methoxy group, validating the dominance of the +M effect.

Self-validating experimental workflow for competitive bromination of pentylanisole isomers.

References

• Source: scribd.
• Source: benchchem.
• Source: benchchem.
• Title: Is this step justified?

Comparative Guide: Catalytic C–H Functionalization of Meta- and Para-Pentylanisole Derivatives

Executive Summary

The regioselective functionalization of dialkyl and alkoxy-alkyl arenes is a cornerstone of modern drug development and materials science. Pentylanisole derivatives present a unique catalytic challenge: balancing the strong electronic directing effects of the methoxy (-OMe) group with the steric bulk and weak hyperconjugation of the pentyl (-C5H11) chain. This guide provides an objective, data-driven comparison of meta-pentylanisole and para-pentylanisole across advanced catalytic C–H functionalization workflows, detailing how steric governance and catalyst oxophilicity can be manipulated to achieve absolute regiocontrol.

Regiochemical Causality: Electronic vs. Steric Governance

Functionalization of the meta-position of phenol and anisole derivatives is intrinsically challenging because it is far less electronically activated than the electron-rich ortho- and para-sites[1]. Consequently, traditional electrophilic aromatic substitution often yields poor selectivity (e.g., o/m/p ratios of 1:9:4)[1].

The relative positioning of the pentyl group fundamentally alters the catalytic approach required:

• Para-Pentylanisole (1-methoxy-4-pentylbenzene): The molecule possesses a symmetric steric environment relative to the highly activating -OMe group. The positions ortho to the methoxy group (C2 and C6) are electronically activated and sterically equivalent. Catalysts with strong oxophilicity, such as rare-earth Scandium(III) complexes, coordinate to the methoxy oxygen and exclusively functionalize the ortho-position without steric competition[2].

• Meta-Pentylanisole (1-methoxy-3-pentylbenzene): The symmetry is broken, creating two distinct ortho-C–H bonds relative to the methoxy group. The C2 position is flanked by both the -OMe and -pentyl groups, creating severe steric congestion. The C6 position is electronically similar but sterically accessible. In transition-metal catalysis, this steric differentiation is exploited to drive exclusive C6 activation[2]. Conversely, targeting the unactivated meta-positions (C4/C5) requires overriding these inherent directing effects using cooperative Palladium/Norbornene (Pd/NBE) relay catalysis[3].

Catalytic C-H activation pathways for meta- and para-pentylanisole derivatives.

Comparative Performance Data in Catalytic Workflows

The following table summarizes the quantitative performance of meta- and para-pentylanisole derivatives across distinct catalytic regimes, highlighting the interplay between catalyst design and substrate topology.

Substrate	Catalytic System	Target Position	Yield (%)	Regioselectivity	Key Causality & References
Para-Pentylanisole	Sc(III) Imidazolin-2-iminato / Norbornene	Ortho (C2/C6)	99%	>99%	Oxophilic coordination & symmetric steric environment[2].
Meta-Pentylanisole	Sc(III) Imidazolin-2-iminato / Norbornene	Ortho (C6)	99%	>99%	Steric repulsion at C2 drives exclusive C6 activation[2].
Meta-Pentylanisole	Pd(OAc)₂ / Bridgehead NBE / AgOAc	Meta (C5)	75–82%	>95%	NBE template overrides innate electronic directing effects[3].
Para-Pentylanisole	Electrooxidative 2,4,6-Collidine	Benzylic C–H	37%	Exclusive	Competitive over-oxidation limits yield in secondary benzylic sites[4].

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following methodologies are designed as self-validating systems. Causality for reagent selection is explicitly defined, and internal controls are embedded to verify catalytic turnover independent of isolation efficiency.

Protocol A: Scandium-Catalyzed Regioselective Ortho-Alkylation

This protocol exploits the strong oxophilicity of rare-earth metals to achieve directed ortho-alkylation[2].

Causality of Experimental Choices:

• Catalyst (Sc-1): Cationic imidazolin-2-iminato Sc(III) complexes pre-organize the substrate via strong Sc–O interactions, drastically lowering the activation energy for ortho-C–H cleavage[2].

• Activator ([Ph₃C][B(C₆F₅)₄]): Required to abstract a ligand from the precatalyst, generating the highly active cationic Sc(III) center. The reaction yields no product (NR) in its absence[2].

• Solvent (Toluene): A non-coordinating solvent is critical; coordinating solvents like THF completely inhibit the reaction by saturating the oxophilic Sc(III) center[2].

Step-by-Step Workflow:

• Glovebox Setup: Inside an argon-filled glovebox, charge a flame-dried Schlenk tube with the Sc-1 precatalyst (2.0 mol%) and[Ph₃C][B(C₆F₅)₄] (2.0 mol%).

• Substrate Addition: Add meta- or para-pentylanisole (0.20 mmol) and the olefin coupling partner (e.g., norbornene, 0.60 mmol)[2].

• Self-Validation Standard: Add exactly 0.05 mmol of 1,3,5-trimethoxybenzene as an internal NMR standard. Rationale: This allows for precise determination of the in situ NMR yield prior to destructive workup, validating that any mass loss is due to chromatography, not catalytic failure.

• Reaction Execution: Dissolve the mixture in anhydrous toluene (0.5 mL). Seal the tube, remove it from the glovebox, and stir at 70 °C for 24 hours[2].

• Verification & Quenching: Cool to room temperature. Extract a 50 µL aliquot, dilute with CDCl₃, and perform rapid ¹H NMR to verify conversion against the internal standard. Quench the bulk reaction with wet ether and purify via silica gel chromatography.

Protocol B: Palladium/Norbornene-Catalyzed Meta-Arylation

This protocol targets the sterically and electronically deactivated meta-position of meta-pentylanisole using a transient mediator[3].

Causality of Experimental Choices:

• Transient Mediator (Bridgehead NBE): Standard norbornene leads to mixtures of mono- and di-arylated products. Bridgehead-substituted NBEs (e.g., N9) enforce strict mono-selectivity and higher yields by controlling the geometry of the palladacycle intermediate[3].

• Oxidant (AgOAc): Essential for closing the catalytic cycle by reoxidizing Pd(0) to Pd(II). The reaction is completely suppressed in the absence of AgOAc[3].

Step-by-Step Workflow:

• Reaction Assembly: In a sealed vial, combine Pd(OAc)₂ (10 mol%), the appropriate S,O-ligand (12 mol%), and bridgehead NBE N9 (20 mol%)[3].

• Control Implementation (Self-Validation): Prepare a parallel control vial identical to the first, but omit the AgOAc oxidant. Rationale: The absence of product in this control validates that the primary reaction is genuinely catalytic and dependent on oxidative turnover, ruling out stoichiometric artifacts.

• Reagent Addition: Add meta-pentylanisole (1.0 equiv), the aryl iodide coupling partner (1.5 equiv), and AgOAc (2.0 equiv) to the primary vial[3].

• Reaction Execution: Suspend the mixture in hexafluoroisopropanol (HFIP) to stabilize the cationic Pd intermediates. Stir at 80 °C for 16 hours.

• Workup: Filter the crude mixture through a short pad of Celite to remove silver salts. Concentrate under reduced pressure and purify via preparative TLC to isolate the exclusively meta-arylated adduct[3].

References

• Title: Regioselective C–H alkylation of anisoles with olefins by cationic imidazolin-2-iminato scandium( iii )
• Title: S,O‐Ligand Promoted meta‐C−H Arylation of Anisole Derivatives via Palladium/Norbornene Catalysis Source: PMC URL
• Title: Ligand-Controlled Nondirected meta- or para-C–H Olefination of Silyl-Protected Phenols Source: ACS Catalysis URL
• Title: Site-Selective Synthesis of N-Benzyl 2,4,6-Collidinium Salts by Electrooxidative C–H Functionalization Source: Organic Letters - ACS Publications URL

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• 2. Regioselective C–H alkylation of anisoles with olefins by cationic imidazolin-2-iminato scandium( iii ) alkyl complexes - Chemical Science (RSC Publishing) DOI:10.1039/D2SC06725K [pubs.rsc.org]
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A Comparative Guide to GC-MS Retention Time Validation for 1-methoxy-3-pentylbenzene

For researchers and professionals in drug development, the unambiguous identification of compounds is a cornerstone of scientific rigor. In gas chromatography-mass spectrometry (GC-MS), retention time (RT) is a fundamental parameter for analyte identification. However, absolute retention times can be notoriously fickle, shifting with variations in instrument conditions. This guide provides an in-depth comparison of methods to validate the retention time of 1-methoxy-3-pentylbenzene, a substituted aromatic ether, ensuring confident identification across different analytical runs and laboratories.

We will explore two complementary approaches: the experimental determination of the Kovats Retention Index (RI) and the use of in-silico predictive models. This dual strategy provides a self-validating system, enhancing the trustworthiness of your analytical results.

The Challenge with Absolute Retention Time

Absolute retention time, the time it takes for a compound to travel from the injector to the detector, is highly susceptible to changes in:

• Column aharacteristics: Column length, diameter, film thickness, and stationary phase degradation over time.

• Instrumental parameters: Oven temperature program, carrier gas flow rate, and pressure.[1]

• System maintenance: Minor leaks or changes in the system can lead to shifts in retention.

This variability makes direct comparison of retention times between different instruments or even between different days on the same instrument unreliable for definitive compound identification.[1]

The Gold Standard: The Kovats Retention Index

To overcome the limitations of absolute retention time, the Kovats Retention Index (RI) was developed.[1] This system normalizes the retention time of an analyte to the retention times of a series of co-injected n-alkane standards. The RI is a more robust and transferable parameter for compound identification.[2]

The Kovats RI is calculated using the following formula for temperature-programmed GC:

RI = 100n + 100 * [(t_r(analyte) - t_r(n)) / (t_r(N) - t_r(n))]

Where:

• n is the carbon number of the n-alkane eluting just before the analyte.

• N is the carbon number of the n-alkane eluting just after the analyte.

• t_r is the retention time.

This calculation effectively positions the analyte on a scale defined by the n-alkanes, creating a dimensionless value that is less dependent on the specific analytical conditions.

Experimental Determination of the Kovats Retention Index for 1-methoxy-3-pentylbenzene

Experimental Workflow

Caption: Workflow for Experimental Determination of Kovats RI.

Step-by-Step Protocol

• Preparation of Standards:

  • Prepare a 100 µg/mL stock solution of 1-methoxy-3-pentylbenzene in a suitable solvent (e.g., hexane or dichloromethane).

  • Prepare a stock solution containing a homologous series of n-alkanes (e.g., C8 to C20) at a concentration of 100 µg/mL each in the same solvent.

  • Prepare a working solution by mixing the 1-methoxy-3-pentylbenzene stock solution and the n-alkane mixture. The final concentration of each component should be appropriate for your instrument's sensitivity (e.g., 10 µg/mL).

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 6890 or equivalent.[3]

  • Mass Spectrometer: Agilent 5973 or equivalent.[3]

  • Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) is a good starting point for aromatic compounds.

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250°C.

  • Split Ratio: 20:1.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

• Data Analysis and RI Calculation:

  • Inject the working solution into the GC-MS.

  • Identify the peaks corresponding to 1-methoxy-3-pentylbenzene and the n-alkanes in the total ion chromatogram.

  • Record the retention times for all identified peaks.

  • Apply the Kovats Retention Index formula using the retention times of the n-alkanes that bracket the 1-methoxy-3-pentylbenzene peak.

Expected Results and Validation

The following table presents hypothetical data to illustrate the calculation:

Compound	Retention Time (min)
n-Dodecane (C12)	12.50
1-methoxy-3-pentylbenzene	13.15
n-Tridecane (C13)	13.80

Using the formula: RI = 100 * 12 + 100 * [(13.15 - 12.50) / (13.80 - 12.50)] RI = 1200 + 100 * [0.65 / 1.30] RI = 1200 + 50 = 1250

To ensure the validity of this experimentally determined RI, the analysis should be repeated on different days and, if possible, on a different instrument to assess the robustness of the value.

In-Silico Alternative: Predictive Retention Index Modeling

Quantitative Structure-Retention Relationship (QSRR) models offer a powerful predictive alternative for determining retention indices.[4][5][6] These models use computational algorithms, including machine learning and deep neural networks, to establish a relationship between the chemical structure of a molecule and its chromatographic retention.[2][7][8][9]

The Power of Prediction

For novel or uncharacterized compounds like 1-methoxy-3-pentylbenzene, where experimental data may be lacking, QSRR provides a scientifically sound estimation of the retention index. Modern predictive models trained on large datasets, such as those in the NIST libraries, have shown remarkable accuracy.[2][9]

Predictive Modeling Workflow

Caption: Workflow for Predictive Modeling of Kovats RI.

Several software packages and web-based tools can be used to predict Kovats retention indices. These tools typically require the input of the molecular structure in a format like SMILES (Simplified Molecular-Input Line-Entry System).

Comparison of Approaches

Feature	Experimental Determination	Predictive Modeling (QSRR)
Principle	Physical measurement of elution relative to n-alkanes.	Computational prediction based on molecular structure.
Accuracy	High, considered the "ground truth" for a specific system.	Varies with the model, but can be highly accurate (e.g., mean absolute error of 15-30 RI units).[7][9]
Resources Required	GC-MS instrument, chemical standards, solvents, analyst time.	Computer with access to predictive software or online tools.
Time to Result	Hours to days (including sample preparation and analysis).	Seconds to minutes.
Primary Application	Definitive identification and method validation.	High-throughput screening, tentative identification of unknowns, and confirmation of experimental results.

Conclusion: A Dual-Pronged Approach to Confidence

For the highest level of confidence in the identification of 1-methoxy-3-pentylbenzene, a dual approach is recommended. The experimental determination of the Kovats Retention Index provides a robust, system-specific value. This can then be corroborated by in-silico prediction. A strong correlation between the experimental and predicted RI values provides a powerful, self-validating system, significantly enhancing the trustworthiness of your analytical data. This integrated strategy ensures that your compound identification is not only accurate but also reproducible and defensible.

References

• MDPI. (2023, April 4). Quantitative Structure–Retention Relationship Analysis of Polycyclic Aromatic Compounds in Ultra-High Performance Chromatography. Retrieved from [Link]

• QSRR Study on GC Retention Time of Aromatic Components in Red Raspberry Wine. (n.d.). Retrieved from [Link]

• ResearchGate. (2023, April 4). (PDF) Quantitative Structure–Retention Relationship Analysis of Polycyclic Aromatic Compounds in Ultra-High Performance Chromatography. Retrieved from [Link]

• PubMed. (2023, April 4). Quantitative Structure-Retention Relationship Analysis of Polycyclic Aromatic Compounds in Ultra-High Performance Chromatography. Retrieved from [Link]

• AIRI: Predicting Retention Indices and their Uncertainties using Artificial Intelligence. (n.d.). Retrieved from [Link]

• ORBi. (2023, February 10). Quantitative Structure-Retention Relationship Modeling: Towards an Innovative General-Purpose Strategy. Retrieved from [Link]

• USGS. (n.d.). Standard Operating Procedure - for the USGS Reston, Virginia Environmental Organic Geochemistry Laboratory Instrumental Analysis for the Long-Chain Alkylbenzenes. Retrieved from [Link]

• Sci-Hub. (2021). Predicting Kováts Retention Indices Using Graph Neural Networks. Retrieved from [Link]

• Elsevier. (2024, June 28). Interference of the gas chromatography- mass spectrometry instrumental background on the determination of trace cyclic volatile. Retrieved from [Link]

• The prediction of Kovats retention indices of essential oils at gas chromatography using genetic algorithm-multiple linear regression and support vector regression. (2022, February 15). Retrieved from [Link]

• ResearchGate. (n.d.). Retention Indices for Identification of Aroma Compounds by GC: Development and Application of a Retention Index Database | Request PDF. Retrieved from [Link]

• reposiTUm. (2024, November 30). Kováts Retention Index Prediction for Gas Chromatography of Jet Fuel Components. Retrieved from [Link]

• arXiv.org. (2020, December 29). [2012.14798] Predicting Kovats Retention Indices Using Graph Neural Networks. Retrieved from [Link]

• ChemRxiv. (n.d.). Using retention index database matching for compound identification on a non-standard gas chromatography stationary phase. Retrieved from [Link]

• ResearchGate. (2006, November 27). Retention indices in the analysis of food aroma volatile compounds in temperature-programmed gas chromatography: Database creation and evaluation of precision and robustness. Retrieved from [Link]

• AIP Publishing. (2011, November 29). Retention Indices for Frequently Reported Compounds of Plant Essential Oils. Retrieved from [Link]

• SciELO. (n.d.). Kováts retention indexes of monounsaturated C12, C14, and C16 alcohols, acetates and aldehydes commonly found in lepidopteran pheromone blends. Retrieved from [Link]

• ScienceOpen. (2025, July 29). Determination of Methyl Group Positions in Long-Chain Aliphatic Methyl Ethers and Alcohols by Gas Chromatography/Orbitrap Mass S. Retrieved from [Link]

• Shimadzu. (n.d.). Novel GC-MS Ionization Technique to Identify Unknown Compounds. Retrieved from [Link]

• Lotus Consulting. (n.d.). Kovats Indices for C2-C13 Hydrocarbons and Selected Oxygenates/Halocarbons with 100% Dimethylpolysiloxane Columns. Retrieved from [Link]

• ResearchGate. (n.d.). The histogram of the Kovats retention index values of benzene [CAS.... Retrieved from https://www.researchgate.net/figure/The-histogram-of-the-Kovats-retention-index-values-of-benzene-CAS-71-43-2-measured_fig4_281283872

• PubMed. (2020, March 15). Characterization of 9 gas chromatography columns by Kovats and Lee retention indices for dioxin analysis. Retrieved from [Link]

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• 4. Quantitative Structure–Retention Relationship Analysis of Polycyclic Aromatic Compounds in Ultra-High Performance Chromatography | MDPI [mdpi.com]
• 5. QSRR Study on GC Retention Time of Aromatic Components in Red Raspberry Wine | Scientific.Net [scientific.net]
• 6. researchgate.net [researchgate.net]
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• 9. Sci-Hub. Predicting Kováts Retention Indices Using Graph Neural Networks / Journal of Chromatography A, 2021 [sci-hub.jp]

A Comparative Guide to HPLC Method Validation for Determining 1-Methoxy-3-pentylbenzene Purity

In the landscape of pharmaceutical development and fine chemical synthesis, the rigorous assessment of purity for raw materials, intermediates, and final products is not merely a regulatory formality but a cornerstone of product quality and safety. 1-Methoxy-3-pentylbenzene, a key aromatic ether, serves as a vital building block in various synthetic pathways. Ensuring its purity is paramount to the success of downstream applications. This guide provides an in-depth, comparative analysis of a validated High-Performance Liquid Chromatography (HPLC) method for determining the purity of 1-methoxy-3-pentylbenzene, alongside alternative methodologies such as Gas Chromatography (GC) and Capillary Electrophoresis (CE). The experimental protocols and validation data presented herein are grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R2) guidelines, ensuring a scientifically robust and trustworthy framework for analytical scientists.[1][2][3][4][5][6][7][8][9][10]

The Imperative of Method Validation in Purity Analysis

Analytical method validation is the documented process that establishes, through laboratory studies, that the performance characteristics of a method meet the requirements for its intended analytical application.[4][7] For purity assays, the goal is to develop a method that is specific for the main compound and can accurately and precisely quantify it in the presence of potential impurities, degradation products, and other matrix components. The recently revised ICH Q2(R2) and the new Q14 guideline on Analytical Procedure Development emphasize a more holistic, lifecycle-based approach to method validation, encouraging a deeper scientific understanding of the method's capabilities and limitations.[2][5][8][11][12]

High-Performance Liquid Chromatography (HPLC): A Validated Approach

HPLC is a cornerstone of pharmaceutical analysis due to its versatility, robustness, and wide applicability to a vast range of compounds. For a non-volatile aromatic compound like 1-methoxy-3-pentylbenzene, reversed-phase HPLC with UV detection is the method of choice.

Proposed HPLC Method Parameters

The selection of chromatographic conditions is critical for achieving optimal separation and detection. The following parameters are proposed based on the physicochemical properties of 1-methoxy-3-pentylbenzene and general principles of reversed-phase chromatography for aromatic compounds.[13][14][15][16][17][18][19][20]

Parameter	Recommended Condition	Rationale
Column	C18, 4.6 x 150 mm, 3.5 µm	The C18 stationary phase provides excellent hydrophobic interaction for retaining the aromatic analyte, while the specified dimensions and particle size offer a good balance between resolution and analysis time.
Mobile Phase	Acetonitrile:Water (65:35 v/v)	This isocratic mobile phase composition is a good starting point for eluting a moderately non-polar compound like 1-methoxy-3-pentylbenzene with a reasonable retention time.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, ensuring efficient mass transfer and good peak shape.
Column Temperature	30 °C	Maintaining a constant and slightly elevated temperature enhances reproducibility by minimizing viscosity fluctuations.
Detection Wavelength	272 nm	Aromatic compounds typically exhibit strong UV absorbance. The specific wavelength should be determined by acquiring the UV spectrum of 1-methoxy-3-pentylbenzene to identify the wavelength of maximum absorbance (λmax).
Injection Volume	10 µL	A typical injection volume that balances sensitivity with the risk of column overload.
Sample Diluent	Mobile Phase	Using the mobile phase as the diluent ensures peak shape integrity and compatibility with the chromatographic system.

HPLC Method Validation Workflow

The validation of the proposed HPLC method must be conducted in accordance with ICH Q2(R2) guidelines to demonstrate its suitability for the intended purpose.[1][2][3][4][6][7][8][10][21]

Caption: Workflow for HPLC Method Validation.

Experimental Protocols for HPLC Method Validation

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present.[7][11]

• Sample Preparation: Prepare solutions of 1-methoxy-3-pentylbenzene, a placebo (a mixture of all potential excipients without the active ingredient, if applicable), and a mixture of known potential impurities.

• Analysis: Inject each solution into the HPLC system.

• Acceptance Criteria: The peak for 1-methoxy-3-pentylbenzene in the presence of impurities and placebo should be free from co-eluting peaks. Peak purity analysis using a diode-array detector (DAD) should confirm the homogeneity of the analyte peak.

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[16]

• Sample Preparation: Prepare a series of at least five standard solutions of 1-methoxy-3-pentylbenzene covering the expected working range (e.g., 80% to 120% of the target concentration).

• Analysis: Inject each standard solution in triplicate.

• Data Analysis: Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

Accuracy is the closeness of the test results obtained by the method to the true value.[11]

• Sample Preparation: Prepare samples of a known concentration (e.g., by spiking a placebo with a known amount of 1-methoxy-3-pentylbenzene) at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Analysis: Analyze each concentration level in triplicate.

• Data Analysis: Calculate the percentage recovery for each sample.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

• Repeatability (Intra-assay Precision):

  • Sample Preparation: Prepare six independent samples of 1-methoxy-3-pentylbenzene at 100% of the target concentration.

  • Analysis: Analyze the samples on the same day, by the same analyst, and on the same instrument.

  • Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 1.0%.

• Intermediate Precision (Inter-assay Precision):

  • Sample Preparation: Prepare six independent samples of 1-methoxy-3-pentylbenzene at 100% of the target concentration.

  • Analysis: Analyze the samples on a different day, by a different analyst, and/or on a different instrument.

  • Acceptance Criteria: The RSD should be ≤ 2.0%.

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[4]

• Methodology: These can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Acceptance Criteria: The LOQ should be demonstrated to be quantifiable with acceptable precision and accuracy.

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

• Methodology: Introduce small variations to the method parameters, such as the mobile phase composition (±2%), column temperature (±5 °C), and flow rate (±0.1 mL/min).

• Analysis: Analyze a standard solution under each of the modified conditions.

• Acceptance Criteria: The system suitability parameters (e.g., tailing factor, theoretical plates) should remain within acceptable limits, and the assay results should not be significantly affected.

Comparative Analysis: HPLC vs. GC and CE

While HPLC is a robust technique for the purity determination of 1-methoxy-3-pentylbenzene, it is prudent to consider alternative methods, each with its own set of advantages and limitations.

Caption: Comparison of Analytical Techniques.

Gas Chromatography (GC)

GC is an excellent alternative for the analysis of volatile and thermally stable compounds.[22][23] Given that 1-methoxy-3-pentylbenzene has a moderate boiling point, GC is a viable option.

Parameter	Recommended Condition	Rationale
Column	HP-5 (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	A non-polar column that separates compounds primarily based on their boiling points.
Carrier Gas	Helium or Hydrogen at a constant flow of 1 mL/min	Inert carrier gases that provide good efficiency.
Injector Temperature	250 °C	Sufficiently high to ensure rapid and complete volatilization of the sample.
Oven Temperature Program	Initial: 100 °C, hold for 2 min; Ramp: 10 °C/min to 200 °C, hold for 5 min	A temperature program allows for the separation of impurities with different boiling points.
Detector	Flame Ionization Detector (FID) at 280 °C	FID is highly sensitive to hydrocarbons and provides a linear response over a wide range.
Injection Volume	1 µL (with split)	A split injection prevents column overload with the high-concentration main component.

Capillary Electrophoresis (CE)

CE offers exceptionally high separation efficiency and is particularly useful for charged species.[24][25][26][27][28][29][30][31] For neutral compounds like 1-methoxy-3-pentylbenzene, Micellar Electrokinetic Chromatography (MEKC), a mode of CE, would be employed.

Parameter	Recommended Condition	Rationale
Capillary	Fused-silica, 50 µm ID, effective length 40 cm	Standard capillary dimensions for good resolution and analysis time.
Background Electrolyte	25 mM sodium borate buffer, pH 9.2, containing 50 mM sodium dodecyl sulfate (SDS)	The borate buffer maintains a stable pH and electroosmotic flow, while SDS forms micelles to enable the separation of neutral analytes.
Applied Voltage	20 kV	A typical voltage that provides a good balance between analysis speed and Joule heating.
Capillary Temperature	25 °C	Controlled temperature for reproducible migration times.
Detection	Direct UV at 214 nm or 272 nm	214 nm provides more universal detection, while 272 nm offers more selectivity for the aromatic analyte.
Injection	Hydrodynamic (e.g., 50 mbar for 5 s)	A common and reproducible injection method.

Performance Comparison Summary

Parameter	HPLC with UV Detection	GC with FID	CE with UV Detection (MEKC)
Principle	Partitioning between liquid mobile and solid stationary phases.	Partitioning between gaseous mobile and liquid/solid stationary phases.	Differential migration in an electric field.
Applicability	Excellent for non-volatile and thermally labile compounds.	Suitable for volatile and thermally stable compounds.	Applicable to a wide range of compounds, including neutral species with MEKC.
Specificity	Good, can be enhanced with DAD for peak purity.	Excellent, based on unique retention times.	Excellent, very high resolving power.
Linearity	Excellent (r² > 0.999 typical).	Excellent (wide linear dynamic range for FID).	Good, but can be more limited than HPLC or GC.
Accuracy	High (typically 98-102% recovery).	High (typically 98-102% recovery).	Good, but can be influenced by matrix effects.
Precision	Excellent (RSD < 2%).	Excellent (RSD < 2%).	Good, but can be more variable than HPLC/GC.
Sensitivity	Good (ng level).	Very high (pg level with FID).	Moderate (can be a limitation due to small injection volumes).
Throughput	Moderate (10-30 min per sample).	High (5-20 min per sample).	High (5-15 min per sample).
Robustness	High, well-established technology.	High, very reliable instrumentation.	Moderate, sensitive to buffer composition and capillary surface.
Cost	Moderate instrument cost, significant solvent cost.	Lower instrument and running costs.	Lower instrument cost, very low solvent/reagent consumption.

Conclusion and Recommendations

The validated HPLC method presented in this guide provides a robust, reliable, and accurate means for determining the purity of 1-methoxy-3-pentylbenzene, aligning with the stringent requirements of regulatory bodies.[32][33][34][35][36]

• For routine quality control in a regulated environment, the validated HPLC method is the recommended primary choice. Its established robustness, high precision, and straightforward operation make it ideal for batch release testing.

• Gas Chromatography serves as an excellent orthogonal method. It is particularly valuable for identifying and quantifying volatile impurities that may not be well-resolved or detected by HPLC. Its high sensitivity and different separation mechanism make it a powerful tool for complementary analysis and method cross-validation.

• Capillary Electrophoresis, specifically MEKC, offers a high-efficiency, low-cost alternative. While it may present challenges in terms of sensitivity and reproducibility for some routine applications, its unique separation mechanism can be invaluable for resolving complex impurity profiles that are challenging for both HPLC and GC.

Ultimately, the choice of analytical technique should be guided by a risk-based approach, considering the specific analytical challenges, the nature of potential impurities, and the intended application of the 1-methoxy-3-pentylbenzene. A comprehensive understanding of the strengths and weaknesses of each technique, as outlined in this guide, will empower researchers and analytical scientists to make informed decisions and ensure the highest standards of quality and safety.

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A Comprehensive Guide to the Establishment of 1-methoxy-3-pentylbenzene Reference Standards for Comparative Analysis

Introduction: The Imperative for Rigorous Reference Standards

In the landscape of pharmaceutical research and development, the accuracy and reproducibility of analytical results are paramount. Analytical reference standards are the bedrock of quality control, providing the benchmark against which unknown samples are measured to determine their identity, purity, and concentration.[1] As defined by the U.S. Food and Drug Administration (FDA), a reference standard is a "highly purified compound that is well characterized" and is critical for ensuring product quality, safety, and potency.[2]

For novel chemical entities or compounds not available from compendial sources like the U.S. Pharmacopeia (USP), the onus falls on the developing laboratory to synthesize, characterize, and qualify its own reference standards.[2] This guide provides a comprehensive, technically-grounded framework for establishing 1-methoxy-3-pentylbenzene as a chemical reference standard. We will delineate the process for creating a primary reference substance—a material widely acknowledged to possess the appropriate qualities for its intended use without requiring comparison to another standard—and a secondary, or working, reference substance, which is calibrated against the primary standard.[3]

This document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, ensuring that the entire process is a self-validating system built on the principles of scientific integrity and metrological traceability.[4]

Part 1: Synthesis and Purification of the Primary Standard Candidate

The journey to a reference standard begins with the synthesis of a high-purity batch of the target compound. The chosen synthetic route must be robust and yield a product that can be readily purified. For 1-methoxy-3-pentylbenzene, a logical and efficient pathway involves a two-step process: Friedel-Crafts acylation of anisole followed by a Wolff-Kishner reduction.

Synthetic Pathway Rationale

The methoxy group of anisole is an ortho-, para-directing activator for electrophilic aromatic substitution. However, steric hindrance from the methoxy group can allow for some meta-substitution, or we can start from a meta-substituted precursor. For this guide, we will presume a synthesis route that yields the target 3-substituted isomer. The subsequent Wolff-Kishner reduction is a classic and high-yielding method for converting the aryl ketone to the corresponding alkane under basic conditions, which is ideal for preserving the acid-sensitive methoxy ether linkage.

Experimental Protocol: Synthesis & Purification

Step 1: Friedel-Crafts Acylation

• To a stirred, cooled (0 °C) solution of anhydrous aluminum chloride (AlCl₃) in a suitable solvent (e.g., dichloromethane), add valeryl chloride dropwise under an inert nitrogen atmosphere.

• Slowly add 3-bromoanisole to the mixture, maintaining the temperature below 5 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours until TLC or GC-MS analysis indicates the consumption of the starting material.

• Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 1-(3-methoxyphenyl)pentan-1-one.

Step 2: Wolff-Kishner Reduction

• To a flask equipped with a reflux condenser, add the crude ketone, diethylene glycol, and hydrazine hydrate.

• Heat the mixture to 120 °C for 1 hour.

• Add potassium hydroxide (KOH) pellets and increase the temperature to 200-210 °C, allowing water and excess hydrazine to distill off.

• Maintain the reaction at reflux for 4 hours.

• Cool the mixture, dilute with water, and extract with diethyl ether or hexane.

• Wash the combined organic extracts, dry, and concentrate to yield crude 1-methoxy-3-pentylbenzene.

Step 3: Purification

• Subject the crude product to vacuum distillation to remove bulk impurities and solvent.

• Perform final purification using flash column chromatography on silica gel with a hexane/ethyl acetate gradient to achieve a purity of >99.5%.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the candidate primary reference standard as a colorless oil.

Part 2: Comprehensive Characterization of the Primary Reference Standard

The objective of validation is to demonstrate that a method is fit for its purpose.[5] For a reference standard, this involves unequivocally confirming its identity and accurately determining its purity. This requires an orthogonal approach, using multiple analytical techniques that rely on different chemical and physical principles.

Identity Confirmation

A. Nuclear Magnetic Resonance (NMR) Spectroscopy NMR is unparalleled for elucidating molecular structure. The spectra provide detailed information about the chemical environment, connectivity, and stereochemistry of atoms.

• ¹H NMR Spectroscopy: The spectrum is expected to show distinct signals for the aromatic protons, the methoxy group protons, and the protons of the pentyl chain. The aromatic protons will exhibit splitting patterns characteristic of a 1,3-disubstituted benzene ring. The methoxy group should appear as a sharp singlet around 3.8 ppm.[6]

• ¹³C NMR Spectroscopy: The spectrum will confirm the number of unique carbon atoms. The chemical shifts will be characteristic of the aromatic ring carbons (one attached to an oxygen), the methoxy carbon, and the five distinct carbons of the pentyl chain.

B. Mass Spectrometry (MS) GC-MS is a powerful tool for confirming the molecular weight and fragmentation pattern of the compound.

• Electron Ionization (EI): The mass spectrum should show a clear molecular ion (M⁺) peak corresponding to the molecular weight of 1-methoxy-3-pentylbenzene (C₁₂H₁₈O = 178.27 g/mol ). Key fragmentation patterns, such as the loss of alkyl fragments from the pentyl chain and the characteristic benzylic cleavage, will provide further structural confirmation.

Purity Assessment and Quantification

Purity cannot be determined by a single method. We employ two orthogonal chromatographic techniques to ensure all potential impurities are detected and quantified.

A. Gas Chromatography-Mass Spectrometry (GC-MS) GC is ideal for analyzing volatile and thermally stable compounds like 1-methoxy-3-pentylbenzene.

• Protocol: GC-MS Purity Assay

  • System: Agilent Intuvo 9000 GC with a 5977B MSD or equivalent.[7]

  • Column: HP-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Inlet: Split/splitless injector at 250 °C with a split ratio of 50:1.

  • Oven Program: 60 °C (hold 2 min), ramp at 10 °C/min to 280 °C (hold 5 min).

  • MS Detector: Scan mode from m/z 40-450.

  • Analysis: Purity is determined by area percent calculation, assuming all components have a similar response factor. Any peaks greater than 0.05% should be identified if possible.

B. High-Performance Liquid Chromatography (HPLC) with Diode Array Detection (DAD) HPLC provides a complementary separation mechanism, particularly for any less volatile or thermally labile impurities that may not be suitable for GC.

• Protocol: HPLC-DAD Purity Assay

  • System: Waters Alliance HPLC system with a 2998 Photodiode Array Detector or equivalent.

  • Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).[8]

  • Mobile Phase: Isocratic or gradient elution with Acetonitrile and Water. A typical starting point is 70:30 (Acetonitrile:Water).

  • Flow Rate: 1.0 mL/min.

  • Detection: DAD scanning from 200-400 nm, with extraction at the λmax of 1-methoxy-3-pentylbenzene (approx. 274 nm).

  • Analysis: Purity is calculated by area percent. Peak homogeneity should be assessed using the PDA to ensure no co-eluting impurities.

Table 1: Summary of Characterization Data for Primary Standard

Parameter	Method	Result	Specification
Identity
¹H NMR	400 MHz, CDCl₃	Conforms to structure	Conforms
¹³C NMR	100 MHz, CDCl₃	Conforms to structure	Conforms
Mass (m/z)	GC-MS (EI)	[M]⁺ = 178.1	Conforms
Purity
Purity by GC	Area %	99.92%	≥ 99.5%
Purity by HPLC	Area %	99.95%	≥ 99.5%

| Assigned Purity | Mass Balance | 99.9% | Report Value |

Part 3: Workflow for Establishing and Utilizing Reference Standards

The establishment of a reference standard is a systematic process. The primary standard is established once with exhaustive testing. Subsequently, secondary (or working) standards are qualified against this primary standard for routine use.[9] This conserves the limited supply of the primary material.

Visualization of the Workflow

The following diagram illustrates the comprehensive workflow for establishing a primary reference standard and its use in qualifying secondary standards.

Caption: Workflow for Primary and Secondary Reference Standard Establishment.

Part 4: Comparative Analysis - Qualifying a Secondary Standard

The purpose of a secondary reference substance is to provide a reliable, traceable standard for routine laboratory use, where its characteristics are calibrated against the primary reference substance.[3]

Protocol: Qualification of a Secondary Standard

• Source Material: Obtain a new batch of 1-methoxy-3-pentylbenzene, synthesized and purified to a high degree (typically >99%).

• Identity Confirmation:

  • Perform ¹H NMR and GC-MS analysis. The spectra must be identical to those of the primary reference standard.

• Comparative Purity Assessment (GC):

  • Prepare three independent weighings of both the primary standard (PRS) and the secondary standard candidate (SSC).

  • Analyze each solution in triplicate via the validated GC method.

  • The purity of the SSC, calculated relative to the PRS, must be within a specified range (e.g., 99.0% - 101.0% of the PRS).

• Comparative Purity Assessment (HPLC):

  • Repeat the comparative analysis using the validated HPLC method.

  • The impurity profile of the SSC must be qualitatively and quantitatively similar to the PRS. No new impurities above 0.10% should be detected.

Table 2: Example Comparative Data for Secondary Standard Qualification

Analysis	Primary Standard (PRS)	Secondary Candidate (SSC)	Acceptance Criteria	Result
Identity (¹H NMR)	Conforms	Conforms	Spectra must match	Pass
Purity (GC, Area %)	99.9% (Assigned)	99.8%	N/A	N/A
Assay vs. PRS (GC)	100.0%	99.9%	99.0% - 101.0%	Pass
Purity (HPLC, Area %)	99.9% (Assigned)	99.7%	N/A	N/A
Assay vs. PRS (HPLC)	100.0%	99.8%	99.0% - 101.0%	Pass

| Impurity Profile | Conforms | No new impurities >0.10% | No new impurities >0.10% | Pass |

Upon successful completion of these tests, the batch is qualified as a secondary reference standard, with its purity and identity being directly traceable to the primary standard.[4]

Conclusion

Establishing a chemical reference standard is a rigorous, multi-faceted process that underpins the reliability of all subsequent analytical work. It requires a deep understanding of organic synthesis, purification, and structural elucidation, combined with the precise application of orthogonal analytical techniques. By following a systematic and scientifically sound approach, as detailed in this guide, researchers can create well-characterized primary and secondary reference standards for 1-methoxy-3-pentylbenzene. This not only ensures compliance and data integrity within a single laboratory but also facilitates the comparison and transfer of results across the broader scientific community.[10]

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Comparative Yield Analysis of 1-Methoxy-3-pentylbenzene Synthesis via Alkyl-Aryl Cross-Coupling Catalysts

Executive Summary & Chemical Context

Synthesizing 1-methoxy-3-pentylbenzene (commonly known as 3-pentylanisole) is a fundamental transformation in the preparation of advanced pharmaceutical intermediates and liquid crystal materials. The most direct synthetic route involves the alkyl-aryl cross-coupling of 3-bromoanisole with a pentyl organometallic reagent (e.g., pentylmagnesium bromide or pentylboronic acid).

The primary chemical challenge in any alkyl-aryl cross-coupling is the suppression of β-hydride elimination . Because the pentyl chain possesses multiple β-hydrogens, the transmetalated intermediate is highly susceptible to eliminating a hydride, yielding 1-pentene and anisole instead of the desired cross-coupled product. Consequently, the choice of catalyst is the single most critical variable in maximizing the yield of 1-methoxy-3-pentylbenzene.

Mechanistic Causality: Overcoming β-Hydride Elimination

To achieve high yields, the rate of reductive elimination ( kRE​ ) must vastly exceed the rate of β-hydride elimination ( kβ​ ). Different transition metal catalysts achieve this through distinct mechanistic levers:

• Nickel (Ni) : Utilizes bidentate phosphine ligands to enforce a cis-geometry of the aryl and alkyl groups, physically accelerating reductive elimination.

• Iron (Fe) : Operates via highly reactive, low-valent iron species that inherently bypass the traditional β-hydride elimination pathways seen in Pd/Ni chemistry 1.

• Palladium (Pd) : Employs massive steric bulk to force the aryl and alkyl groups together, lowering the activation energy for reductive elimination.

Catalytic cycle of alkyl-aryl cross-coupling vs. competing beta-hydride elimination pathway.

Quantitative Data: Catalyst Performance Comparison

The following table synthesizes experimental data for the coupling of 3-bromoanisole with pentyl organometallics across three distinct catalytic regimes.

Catalyst System	Coupling Type	Reagents	Temp / Time	Isolated Yield	Primary Byproduct
Ni(dppp)Cl₂	Kumada	PentylMgBr, THF	65°C / 12 h	78 - 82%	Anisole (5-8%)
Fe(acac)₃	Kumada	PentylMgBr, THF/NMP	0°C to RT / 1 h	90 - 94%	Homocoupled biaryl (<2%)
Pd-PEPPSI-IPr	Suzuki-Miyaura	PentylB(OH)₂, K₂CO₃	80°C / 16 h	85 - 89%	Anisole (3-5%)

In-Depth Catalyst Analysis & Experimental Protocols

A. The Traditional Standard: Ni(dppp)Cl₂

Nickel-catalyzed Kumada coupling is the classical method for synthesizing 3-pentylanisole 2. The bidentate 1,3-bis(diphenylphosphino)propane (dppp) ligand is strictly required. Monodentate ligands like PPh₃ allow trans-cis isomerization, giving the intermediate time to undergo β-hydride elimination. The specific bite angle of dppp locks the aryl and pentyl groups in a cis configuration, facilitating direct C-C bond formation.

Self-Validating Protocol:

• Flame-dry a Schlenk flask and charge with 3-bromoanisole (1.0 equiv) and Ni(dppp)Cl₂ (5 mol%).

• Add anhydrous THF to achieve a 0.2 M concentration.

• Cool the mixture to 0°C and slowly add pentylmagnesium bromide (1.2 equiv) dropwise over 15 minutes 3.

• Heat the reaction to reflux (65°C) for 12 hours.

• Validation Check: Sample the reaction mixture and analyze via GC-MS. The disappearance of the 3-bromoanisole peak (m/z 186/188) and the appearance of the product peak (m/z 178) confirms conversion. A peak at m/z 108 indicates the anisole byproduct.

• Quench with saturated aqueous NH₄Cl, extract with diethyl ether, and purify via silica gel chromatography (hexanes/EtOAc) to yield 1-methoxy-3-pentylbenzene (~80%).

B. The Sustainable Powerhouse: Fe(acac)₃

Iron catalysis has revolutionized alkyl-aryl Kumada couplings. Unlike Pd and Ni, Fe-catalyzed couplings are virtually immune to β-hydride elimination due to the extreme rapidity of the reductive elimination step from the highly reactive ironate complexes 1. Furthermore, Fe(acac)₃ is non-toxic, inexpensive, and operates at or below room temperature. The critical experimental nuance is the requirement for a co-solvent (like NMP) and the slow addition of the Grignard reagent to prevent the accumulation of active Fe species, which can lead to aryl-aryl homocoupling.

Self-Validating Protocol:

• Charge a flask with 3-bromoanisole (1.0 equiv) and Fe(acac)₃ (5 mol%) under argon.

• Add a mixture of THF and NMP (10:1 ratio). Cool to 0°C.

• Causality-Driven Step: Add pentylmagnesium bromide (1.5 equiv) via a syringe pump over 30-45 minutes. Rapid addition will spike the concentration of the Grignard, leading to the formation of 3,3'-dimethoxybiphenyl (m/z 214).

• Stir at room temperature for an additional 15 minutes.

• Validation Check: TLC analysis (Hexanes:EtOAc 9:1). The starting material spot ( Rf​≈0.6 ) should be completely replaced by a higher running product spot ( Rf​≈0.8 ).

• Quench with 1M HCl, extract with EtOAc, and purify to afford the product in >90% yield.

C. The Precision Instrument: Pd-PEPPSI-IPr

While Kumada couplings are powerful, Grignard reagents are incompatible with sensitive functional groups (e.g., esters, ketones). If the anisole derivative contained such groups, a Suzuki-Miyaura approach using pentylboronic acid would be required 4. Standard Pd catalysts fail here, but Pd-PEPPSI-IPr (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) excels 5. The massive steric bulk of the IPr ligand forces the pentyl and aryl groups into close proximity, accelerating reductive elimination to outcompete β-hydride elimination.

Self-Validating Protocol:

• In a glovebox, charge a vial with 3-bromoanisole (1.0 equiv), pentylboronic acid (1.5 equiv), Pd-PEPPSI-IPr (2 mol%), and K₂CO₃ (2.0 equiv).

• Add degassed THF/H₂O (10:1).

• Seal the vial, remove from the glovebox, and heat at 80°C for 16 hours.

• Validation Check: Perform an NMR aliquot check. The disappearance of the downfield aromatic proton signals of 3-bromoanisole and the appearance of the diagnostic triplet (~2.6 ppm) corresponding to the benzylic protons of the pentyl chain confirms successful coupling.

• Cool, dilute with water, extract with dichloromethane, and purify via column chromatography to yield the product (~88%).

Conclusion

For the unfunctionalized synthesis of 1-methoxy-3-pentylbenzene, Fe(acac)₃ is objectively the superior catalyst. It provides the highest yield (>90%), requires the lowest energy input (0°C to RT), and utilizes the most sustainable metal. Ni(dppp)Cl₂ remains a reliable, accessible alternative for standard laboratory setups, while Pd-PEPPSI-IPr should be reserved for scenarios where the substrate contains sensitive functional groups that preclude the use of Grignard reagents.

References

• Benchchem. "Phenol, 3-pentyl- | 20056-66-0".
• ACS Publications.
• MDPI. "Suzuki–Miyaura Cross-Coupling Reaction and Potential Applications".
• ACS Publications.
• Benchchem. "Pentylmagnesium chloride | 6393-56-2".

Sources

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• 2. Phenol, 3-pentyl- | 20056-66-0 | Benchchem [benchchem.com]
• 3. Pentylmagnesium chloride | 6393-56-2 | Benchchem [benchchem.com]
• 4. mdpi-res.com [mdpi-res.com]
• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Methoxy-3-pentylbenzene

As researchers and scientists, our responsibility extends beyond discovery to ensuring that every stage of the chemical lifecycle, including disposal, is managed with the utmost precision and safety. This guide provides a detailed, step-by-step protocol for the proper disposal of 1-Methoxy-3-pentylbenzene. The procedures outlined here are rooted in the fundamental principles of chemical safety for aromatic ethers, a class of compounds known for specific hazards such as high flammability and the potential for peroxide formation.

The core logic behind these protocols is risk mitigation. By understanding the chemical nature of 1-Methoxy-3-pentylbenzene—an ether derivative of an alkylated benzene—we can anticipate potential reactions and environmental hazards, allowing us to implement self-validating safety systems.

Section 1: Hazard Assessment & Pre-Disposal Handling

Before initiating any disposal procedure, it is critical to understand the primary hazards associated with 1-Methoxy-3-pentylbenzene and its chemical class. This understanding informs every subsequent step.

1.1 Peroxide Formation: The Silent Hazard Like many ethers, 1-Methoxy-3-pentylbenzene can react with atmospheric oxygen in the presence of light to form unstable and potentially explosive peroxides.[1][2][3] This reaction can occur even in sealed containers over time.[4]

Causality: The ether linkage (C-O-C) is susceptible to autoxidation. The resulting peroxides are less volatile than the parent ether and can concentrate during storage or distillation, posing a severe explosion risk when subjected to heat, friction, or shock.[2]

Operational Mandate:

• Date All Containers: Upon receipt and upon opening, every container of 1-Methoxy-3-pentylbenzene must be clearly labeled with the date.[4][5]

• Limited Storage Time: As a best practice, opened containers should be disposed of within six months.[4][5] Unopened containers should ideally be disposed of within one year of receipt.[4][6]

• Visual Inspection: Before handling, always inspect the container for signs of peroxide formation, such as the presence of white crystals, particularly around the cap.[5] If crystals are observed, do not move the container. Contact your institution's Environmental Health and Safety (EHS) office immediately. [5]

1.2 Flammability and Volatility Aromatic ethers are flammable organic solvents.[1] Their vapors are typically heavier than air and can travel significant distances to an ignition source, causing a flashback.[1]

Causality: The hydrocarbon structure contributes to its flammability, and its volatility allows for the rapid formation of explosive mixtures with air.[1]

Operational Mandate:

• Work in a Ventilated Area: All handling and aliquoting of waste must be performed inside a certified chemical fume hood to control vapor inhalation and concentration.[5][6][7]

• Eliminate Ignition Sources: Ensure the work area is free of open flames, hot plates, spark-producing equipment, and static electricity sources.[1][8][9][10] Use non-sparking tools for any manipulation.[10][11]

• Grounding: When transferring larger quantities, ensure containers are properly grounded to prevent static discharge.[5][10]

Table 1: Key Safety & Handling Parameters

Parameter	Specification	Rationale & Source
Primary Hazards	Flammable liquid; May form explosive peroxides.[1][3]	Inherent chemical properties of the ether and aromatic functional groups.
Required PPE	Safety goggles, flame-resistant lab coat, appropriate chemical-resistant gloves (e.g., Nitrile, Neoprene).[5][12]	Protects against splashes, vapors, and accidental fire.
Handling Location	Certified Chemical Fume Hood.[5][6]	Prevents inhalation of vapors and accumulation of flammable concentrations in the lab.
Storage	Tightly sealed container in a cool, dry, well-ventilated, approved flammable storage cabinet.[1][8]	Minimizes vapor release, prevents peroxide formation, and isolates from incompatible materials.
Incompatibilities	Strong oxidizing agents, strong acids.[5][6][9]	Can lead to violent reactions, fire, or explosion.

Section 2: Waste Collection & Segregation Protocol

Proper segregation is the foundation of a safe disposal workflow. Comingling incompatible waste streams is a frequent cause of laboratory incidents.[13]

Step 1: Select the Appropriate Waste Container

• Use a clean, chemically compatible container designated for halogen-free organic solvent waste. The container must have a tightly sealing cap.[5][7]

• Ensure the container is properly labeled with a hazardous waste tag before any waste is added.[7][13]

Step 2: Transferring the Waste

• Perform the transfer inside a chemical fume hood.[7]

• Carefully pour the 1-Methoxy-3-pentylbenzene waste into the container, using a funnel to prevent spillage.

• Do not mix this waste with other waste streams unless explicitly permitted by your institution's EHS guidelines.

• Do not fill the container to more than 80% capacity to allow for vapor expansion.[7]

Step 3: Labeling the Waste Container

• Clearly list "1-Methoxy-3-pentylbenzene" and its approximate concentration/volume on the hazardous waste tag.[7]

• List all other constituents of the waste stream.

• Keep the container cap securely fastened at all times, except when adding waste.[5][7]

Section 3: Spill Management

Accidental spills must be treated as a hazardous waste situation.[4]

For Small Spills (<100 mL):

• Alert Personnel: Notify others in the immediate area.

• Ensure Ventilation & Control Ignition: Confirm the fume hood is operational and there are no ignition sources nearby.[8]

• Don PPE: Wear the appropriate PPE as listed in Table 1.

• Contain & Absorb: Cover the spill with a non-combustible absorbent material, such as sand, diatomaceous earth, or a commercial spill pillow.[1][8] Never use sawdust or other combustible materials. [8]

• Collect Waste: Carefully scoop the absorbed material into a suitable container. Seal the container.

• Dispose: Treat the collected spill material and any contaminated cleaning supplies as hazardous waste. Label it appropriately and dispose of it through your EHS office.[4][8]

For Large Spills (>100 mL):

• Evacuate: Immediately evacuate the spill area.[5][13]

• Isolate: Restrict access to the area and turn off any potential ignition sources if it is safe to do so.[13]

• Notify: Contact your institution's EHS office and/or emergency services immediately for professional cleanup.[4][5]

Section 4: Final Disposal Pathway

The ultimate disposal of 1-Methoxy-3-pentylbenzene is not a task for laboratory personnel beyond the collection stage.

Workflow for Final Disposal:

• Storage Pending Pickup: Store the sealed and labeled hazardous waste container in a designated Satellite Accumulation Area (SAA) in your laboratory, in accordance with institutional and regulatory requirements.

• Request Pickup: Arrange for waste pickup through your institution's EHS department.[13] They are responsible for consolidating waste and transferring it to a licensed hazardous waste disposal facility.

• Method of Destruction: The standard and required method for disposal of this type of organic solvent is high-temperature incineration at a licensed facility.[14] This process ensures complete destruction of the chemical, preventing its release into the environment.[11] Under no circumstances should this chemical be poured down the drain. [1][3][8]

Diagram 1: Disposal Decision Workflow

This diagram illustrates the logical steps from identifying the waste to its final removal.

Caption: Disposal workflow for 1-Methoxy-3-pentylbenzene.

Section 5: Decontamination of Empty Containers

An "empty" container that held a hazardous chemical must still be handled with care.[4]

• Rinsing Procedure: For a non-acutely hazardous chemical like 1-Methoxy-3-pentylbenzene, the container should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[4]

• Collect Rinsate: Crucially, all three rinses (the "rinsate") must be collected and disposed of as hazardous waste. [4][7] Add it to your halogen-free organic solvent waste container.

• Container Disposal: Once triple-rinsed and air-dried in a fume hood, deface or remove the original chemical label.[4] The container can then typically be disposed of in the regular laboratory glassware or solid waste stream, depending on institutional policy.

By adhering to these scientifically-grounded procedures, you ensure the safe and compliant disposal of 1-Methoxy-3-pentylbenzene, protecting yourself, your colleagues, and the environment. Always consult your institution's specific Chemical Hygiene Plan and EHS guidelines as the primary authority.

References

• Laboratory Guide for Managing Chemical Waste. Vanderbilt Environmental Health and Safety (VEHS). Available from: [Link]

• Ether: It's hazards and safe use. University of Edinburgh. Available from: [Link]

• SAFETY DATA SHEET for (1-Methylethyl)benzene. GS Caltex. Available from: [Link]

• Diethyl Ether - Standard Operating Procedure. University of California, Santa Barbara. Available from: [Link]

• Use of Ether. University of Florida, Environmental Health & Safety. Available from: [Link]

• Ethers. University of St Andrews, Health and Safety Department. Available from: [Link]

• LABORATORY HEALTH & SAFETY RULES. University of Cyprus, Department of Chemistry. Available from: [Link]

• Safety data sheet for Pentylbenzene. CPAchem Ltd. Available from: [Link]

• Safety Data Sheet: Methoxybenzene. Carl ROTH. Available from: [Link]

• General Chemistry Lab Safety. University of Texas at Dallas. Available from: [Link]

• Diethyl Ether Safety Guidelines. Harvard University, Environmental Health & Safety. Available from: [Link]

• Chemical Waste Disposal Guidelines. Emory University, Department of Chemistry. Available from: [Link]

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Navigating the Safe Handling of 1-Methoxy-3-pentylbenzene: A Guide to Personal Protective Equipment

For researchers, scientists, and drug development professionals, the introduction of novel compounds into a workflow necessitates a rigorous evaluation of safety protocols. 1-Methoxy-3-pentylbenzene, an aromatic ether, is one such compound where a detailed understanding of its handling requirements is paramount for ensuring laboratory safety. This guide provides essential, immediate safety and logistical information, focusing on the appropriate Personal Protective Equipment (PPE) to be used when working with this and structurally similar chemicals.

Understanding the Risks: A Profile of Aromatic Ethers

Aromatic ethers, as a class of compounds, present a range of potential hazards that inform our PPE selection. Based on data from similar compounds, the primary risks associated with 1-Methoxy-3-pentylbenzene are anticipated to be:

• Skin and Eye Irritation: Direct contact with aromatic ethers can cause irritation to the skin and serious irritation to the eyes.[1][2]

• Respiratory Tract Irritation: Inhalation of vapors may lead to irritation of the respiratory system.[1]

• Combustibility: While not always highly flammable, many similar organic compounds are combustible and can ignite when exposed to a heat source.[3][4]

• Potential for Peroxide Formation: Like many ethers, there is a potential for the formation of explosive peroxides upon prolonged exposure to air and light.

Core Personal Protective Equipment (PPE) for 1-Methoxy-3-pentylbenzene

A multi-layered approach to PPE is crucial to mitigate the identified risks. The following table summarizes the recommended PPE for handling 1-Methoxy-3-pentylbenzene.

PPE Component	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a full-face shield.	Provides a barrier against splashes and vapors, preventing eye irritation.[1]
Hand Protection	Chemical-resistant gloves (Nitrile recommended).	Protects the skin from direct contact and potential irritation. Nitrile gloves offer good resistance to a range of organic solvents.
Body Protection	Laboratory coat or chemical-resistant apron.	Prevents contamination of personal clothing and minimizes skin contact.
Respiratory Protection	Use in a well-ventilated area or fume hood.	Minimizes the inhalation of potentially irritating vapors.[1][4]

A Step-by-Step Guide to PPE Implementation

Adherence to a strict protocol for the donning and doffing of PPE is as critical as the selection of the equipment itself.

Donning PPE Protocol:

• Hand Hygiene: Begin by washing and drying your hands thoroughly.

• Lab Coat/Apron: Put on your laboratory coat, ensuring it is fully buttoned.

• Eye Protection: Don your chemical safety goggles. If a significant splash risk exists, a full-face shield should be worn in addition to goggles.

• Gloves: Select the appropriate size of nitrile gloves and inspect them for any tears or defects before wearing. Pull the cuffs of the gloves over the cuffs of your lab coat sleeves to create a seal.

Doffing PPE Protocol:

• Gloves: Remove gloves first, using a technique that avoids touching the outside of the glove with your bare hands. Peel one glove off by grasping the cuff and pulling it inside out. With your ungloved hand, slide your fingers under the cuff of the remaining glove and peel it off, again turning it inside out.

• Lab Coat/Apron: Unbutton your lab coat and remove it by folding it in on itself, keeping the contaminated outer surface away from your body.

• Eye Protection: Remove your safety goggles or face shield.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.

Visualizing the PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when handling 1-Methoxy-3-pentylbenzene.

Caption: PPE selection workflow for handling 1-Methoxy-3-pentylbenzene.

Operational and Disposal Plans

Handling and Storage:

• Always handle 1-Methoxy-3-pentylbenzene in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[1][4]

• Keep the container tightly closed when not in use.

• Store in a cool, dry place away from direct sunlight and sources of ignition.[3][4]

• Be mindful of the potential for peroxide formation. If the compound has been stored for an extended period, it may require testing for peroxides before use.

Disposal:

• All waste containing 1-Methoxy-3-pentylbenzene should be considered chemical waste.

• Dispose of contaminated materials, including gloves and absorbent pads, in a designated and properly labeled chemical waste container.

• Follow all local, state, and federal regulations for the disposal of chemical waste. Do not pour down the drain.

By adhering to these guidelines, researchers can confidently and safely work with 1-Methoxy-3-pentylbenzene, ensuring both personal safety and the integrity of their research.

References

• Carl ROTH. Safety Data Sheet: Methoxybenzene. [Online] Carl ROTH. Available at: [Link]

Sources

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